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Protocols & Analytical Methods
Application Notes & Protocols for the Investigative Compound: 3-chloro-5-methyl-1H-indazol-6-amine
Application Notes & Protocols for the Investigative Compound: 3-chloro-5-methyl-1H-indazol-6-amine
Abstract
This document provides a comprehensive experimental framework for the initial characterization and application of the novel heterocyclic compound, 3-chloro-5-methyl-1H-indazol-6-amine. The indazole scaffold is a well-established "privileged structure" in medicinal chemistry, forming the core of numerous kinase inhibitors and other therapeutic agents. This guide is designed for researchers in drug discovery and chemical biology, offering detailed protocols for handling, solution preparation, and initial biological screening. The methodologies are grounded in established principles for small molecule drug discovery, emphasizing safety, reproducibility, and the scientific rationale behind each experimental step. While specific data for this novel compound is not yet extensively published, the protocols herein are adapted from validated methods for structurally related indazole derivatives and serve as a robust starting point for investigation.
Introduction: The Scientific Context
The indazole nucleus, a bicyclic aromatic system composed of fused benzene and pyrazole rings, is of immense pharmacological importance. Its structural rigidity and capacity for diverse substitutions have made it a cornerstone in the development of targeted therapies. Notably, several FDA-approved kinase inhibitors, such as Pazopanib and Axitinib, feature the indazole core, underscoring its utility in oncology.
3-chloro-5-methyl-1H-indazol-6-amine is a novel derivative within this class. The strategic placement of a chloro group at the 3-position, a methyl group at the 5-position, and an amine at the 6-position presents a unique chemical entity for interaction with biological targets. It is hypothesized that this compound, like many of its predecessors, may exhibit activity against protein kinases, which are critical regulators of cellular signaling and are often dysregulated in diseases like cancer. This document serves as the foundational guide to begin exploring its biological potential.
Compound Profile and Physicochemical Properties
Accurate characterization is the bedrock of reproducible research. As 3-chloro-5-methyl-1H-indazol-6-amine is a novel entity, a confirmed public CAS number was not available at the time of this writing. The properties below are calculated or extrapolated from close structural analogs, such as 3-methyl-1H-indazol-6-amine (CAS 79173-62-9) and 3-chloro-1H-indazol-6-amine (CAS 21413-23-0).[1] Researchers must verify these properties upon receipt of the compound via Certificate of Analysis (CoA) and internal analytical methods.
| Property | Value / Observation | Source / Rationale |
| Compound Name | 3-chloro-5-methyl-1H-indazol-6-amine | IUPAC |
| Molecular Formula | C₈H₈ClN₃ | Calculated |
| Molecular Weight | 181.62 g/mol | Calculated |
| Appearance | Expected to be an off-white to brown solid/powder. | Analogy to similar indazole amines.[2] |
| Purity | ≥95% (Recommended for biological assays) | Standard for drug discovery |
| Solubility | Predicted to be highly soluble in DMSO; sparingly soluble in water. | Common for heterocyclic small molecules.[2] |
| Storage (Solid) | Store at -20°C, desiccated, protected from light. | Standard for long-term stability of novel compounds. |
| Storage (Solution) | Store at -80°C in small aliquots to avoid freeze-thaw cycles. | Best practice for DMSO stock solutions.[3] |
Critical Safety and Handling Protocol
Handling any novel chemical entity requires the utmost caution. The toxicological properties of 3-chloro-5-methyl-1H-indazol-6-amine have not been thoroughly investigated. Therefore, it must be treated as a potentially hazardous substance. The following precautions are based on safety data for analogous compounds, which are classified as harmful if swallowed and cause skin and serious eye irritation.[4][5][6]
Mandatory Personal Protective Equipment (PPE):
-
Flame-resistant lab coat.[7]
-
Nitrile gloves (inspect for tears before and during use).
-
Safety goggles with side shields (face shield recommended when handling powder).[8]
-
Closed-toe shoes.[9]
Protocol for Safe Handling:
-
Risk Assessment: Before any work begins, perform a thorough risk assessment for all planned procedures.[10]
-
Designated Area: All handling of the solid compound and preparation of concentrated stock solutions must be performed inside a certified chemical fume hood.[8]
-
Weighing: To avoid inhalation of airborne powder, carefully weigh the compound in the fume hood. Use anti-static weighing paper or a dedicated spatula.
-
Spill Management: Keep a chemical spill kit rated for solid and solvent spills readily accessible. In case of a spill, alert personnel, evacuate if necessary, and follow established institutional procedures.[8]
-
Waste Disposal: Dispose of all contaminated materials (gloves, pipette tips, vials) in a dedicated hazardous chemical waste container according to institutional and local regulations.
-
Hygiene: Wash hands thoroughly with soap and water after handling the compound, even if gloves were worn.[9]
Protocol 1: Preparation of High-Concentration Stock Solutions
The use of a validated, high-concentration stock solution is critical for accurate and reproducible downstream assays. Dimethyl sulfoxide (DMSO) is the solvent of choice for most non-polar, organic small molecules due to its high solubilizing capacity and miscibility with aqueous media at low concentrations.[11]
Rationale: Preparing a concentrated stock (e.g., 10 mM) allows for minimal volumes to be added to assays, ensuring the final DMSO concentration remains non-toxic to cells or enzymes (typically ≤0.5%).[3] Aliquoting prevents degradation from repeated freeze-thaw cycles.
Materials:
-
3-chloro-5-methyl-1H-indazol-6-amine (solid)
-
Anhydrous, cell-culture grade DMSO
-
Sterile, low-retention microcentrifuge tubes or amber glass vials
-
Calibrated analytical balance
-
Calibrated micropipettes
Step-by-Step Methodology:
-
Calculation: Determine the mass of the compound required to prepare a 10 mM stock solution.
-
Formula: Mass (mg) = Desired Volume (mL) × 10 (mmol/L) × 181.62 ( g/mol ) / 1000
-
Example for 1 mL: 1 mL × 10 mmol/L × 181.62 g/mol / 1000 = 1.816 mg
-
-
Weighing: In a fume hood, accurately weigh the calculated mass of the compound into a sterile vial.
-
Solubilization: Add the calculated volume of anhydrous DMSO to the vial.
-
Mixing: Cap the vial securely and vortex thoroughly for 1-2 minutes. If complete solubilization is not achieved, gentle warming in a 37°C water bath or brief sonication can be applied.[12] Visually inspect against a light source to ensure no particulates remain.
-
Aliquoting: Dispense the stock solution into smaller, single-use volumes (e.g., 10-20 µL) in sterile, low-retention microcentrifuge tubes. This is the most critical step to ensure long-term stability.
-
Labeling: Clearly label each aliquot with the compound name, concentration, solvent, and date of preparation.
-
Storage: Store the aliquots in a labeled box at -80°C, protected from light.
Application Focus: Screening for Kinase Inhibitory Activity
Protein kinases are enzymes that catalyze the transfer of a phosphate group from ATP to a substrate protein, a process called phosphorylation. This acts as a molecular switch, regulating a vast array of cellular processes. In many diseases, kinases become hyperactive, leading to uncontrolled cell growth or inflammation. Small molecules that block the ATP-binding site of a specific kinase are therefore valuable therapeutic candidates.[13]
Protocol 2: In Vitro Biochemical IC₅₀ Determination
The first step in evaluating a potential inhibitor is to determine its half-maximal inhibitory concentration (IC₅₀) in a cell-free, biochemical assay. This measures the compound's direct ability to inhibit the purified kinase enzyme. Luminescence-based assays that measure ATP consumption (like Kinase-Glo®) or ADP production (like ADP-Glo®) are industry standards due to their high sensitivity and throughput.[14][15]
Rationale: The IC₅₀ value provides a quantitative measure of the compound's potency. A lower IC₅₀ indicates a more potent inhibitor. This assay is performed across a range of inhibitor concentrations to generate a dose-response curve.
Materials:
-
Purified, active kinase of interest
-
Specific peptide substrate for the kinase
-
ATP solution
-
Kinase assay buffer (e.g., Tris-HCl, MgCl₂, DTT)[16]
-
3-chloro-5-methyl-1H-indazol-6-amine 10 mM stock in DMSO
-
Known potent inhibitor for the target kinase (positive control)
-
DMSO (vehicle control)
-
ADP-Glo™ Kinase Assay Kit (or similar)
-
White, opaque 384-well assay plates
-
Luminometer plate reader
Step-by-Step Methodology:
-
Compound Dilution Plate:
-
Prepare a serial dilution of the 10 mM stock solution in DMSO. Start with a 1:10 dilution (to 1 mM), then perform a series of 1:3 or 1:5 dilutions to create a 10-point concentration curve (e.g., 100 µM down to low nM).
-
Include wells with DMSO only (0% inhibition control) and the positive control inhibitor.
-
-
Kinase Reaction:
-
In a new 384-well plate, add the kinase, substrate, and assay buffer to each well.[15] The concentrations of kinase and substrate should be optimized beforehand, often near the Kₘ for the substrate.
-
Transfer a small volume (e.g., <1 µL) of the serially diluted compound from the dilution plate to the assay plate. The final DMSO concentration should not exceed 0.5%.
-
Pre-incubate the compound with the kinase/substrate mixture for 15-30 minutes at room temperature.
-
Initiate the kinase reaction by adding ATP. The ATP concentration should be at or near its Kₘ for the specific kinase to ensure a sensitive measurement.
-
Incubate for the optimized reaction time (e.g., 60 minutes) at the optimal temperature (e.g., 30°C).
-
-
Signal Detection (ADP-Glo™ Example):
-
Stop the kinase reaction by adding ADP-Glo™ Reagent, which also depletes the remaining ATP. Incubate as per the manufacturer's protocol (e.g., 40 minutes).
-
Add Kinase Detection Reagent to convert the ADP generated into ATP, which then drives a luciferase reaction. Incubate as per the manufacturer's protocol (e.g., 30 minutes).
-
-
Data Acquisition: Read the luminescence signal on a plate reader.
-
Data Analysis:
-
Normalize the data: Set the average of the DMSO-only wells as 0% inhibition and the average of a saturating concentration of the positive control as 100% inhibition.
-
Plot the normalized % inhibition versus the log of the inhibitor concentration.
-
Fit the data to a four-parameter logistic equation using graphing software (e.g., GraphPad Prism, Origin) to determine the IC₅₀ value.
-
Sources
- 1. CAS 21413-23-0: 3-Chloro-1H-indazol-6-amine | CymitQuimica [cymitquimica.com]
- 2. echemi.com [echemi.com]
- 3. medchemexpress.cn [medchemexpress.cn]
- 4. 3-methyl-1H-indazol-6-amine | C8H9N3 | CID 21956337 - PubChem [pubchem.ncbi.nlm.nih.gov]
- 5. 3-Chloro-1H-indazole - High purity | EN [georganics.sk]
- 6. tcichemicals.com [tcichemicals.com]
- 7. csub.edu [csub.edu]
- 8. gz-supplies.com [gz-supplies.com]
- 9. site.unibo.it [site.unibo.it]
- 10. Handling of chemicals in laboratory work - Security information - Örebro University [oru.se]
- 11. Working with small molecules: preparing and storing stock solutions and determination of kinetic solubility - PubMed [pubmed.ncbi.nlm.nih.gov]
- 12. file.selleckchem.com [file.selleckchem.com]
- 13. bellbrooklabs.com [bellbrooklabs.com]
- 14. Biochemical assays for kinase activity detection - Celtarys [celtarys.com]
- 15. sigmaaldrich.com [sigmaaldrich.com]
- 16. protocols.io [protocols.io]
Application Note: Strategic Utilization of 3-Chloro-5-methyl-1H-indazol-6-amine in Kinase Inhibitor Design
Application Note: Strategic Utilization of 3-Chloro-5-methyl-1H-indazol-6-amine in Kinase Inhibitor Design
Executive Summary
This guide details the application of 3-chloro-5-methyl-1H-indazol-6-amine (referred to herein as Core-6A ) as a high-value building block in medicinal chemistry.[1] Indazoles are "privileged scaffolds" in oncology, particularly for Type II kinase inhibitors (e.g., Pazopanib, Axitinib).[2]
Core-6A offers a distinct advantage over the standard 3-methyl analogs: the 3-chloro substituent enhances lipophilicity (
This note provides validated protocols for functionalizing Core-6A , specifically addressing the challenge of regioselective N-alkylation (N1 vs. N2) and high-yield amide/urea coupling at the C6-position.
Chemical Profile & Handling
| Property | Specification | Medicinal Chemistry Insight |
| Structure | Indazole Core | Bioisostere of purine; mimics Adenine in ATP binding pocket.[1] |
| C3-Substituent | Chlorine (-Cl) | Gatekeeper Interaction: Targets hydrophobic pockets; prevents rapid metabolic oxidation seen in C3-methyl analogs.[1] |
| C5-Substituent | Methyl (-CH3) | Twist Control: Induces a slight torsion angle, improving selectivity by clashing with non-target kinase active sites.[1] |
| C6-Substituent | Amine (-NH2) | Primary Vector: Aniline-like nucleophile for amide/urea formation (Hinge Binder).[1] |
| Acidity (pKa) | ~13.8 (Indazole NH) | Requires mild bases (Cs₂CO₃) for alkylation; strong bases (NaH) may cause bis-alkylation. |
| Solubility | Low in DCM; High in DMSO/DMF | Perform coupling reactions in polar aprotic solvents. |
Synthetic Utility & Workflows
The utility of Core-6A lies in its bifunctionality. The synthetic strategy must be ordered correctly to avoid protecting group manipulations.
Strategic Decision: Order of Operations
-
Path A (Recommended): Functionalize the C6-amine first (Amide/Urea formation). The resulting amide reduces the nucleophilicity of the system, preventing side reactions during N-alkylation.
-
Path B: N-alkylation first. This requires careful separation of N1/N2 isomers before investing the expensive carboxylic acid/isocyanate coupling partner.
Diagram 1: Synthetic Workflow & Regioselectivity
The following flowchart illustrates the divergent pathways for generating Type II Kinase Inhibitors using Core-6A .
Caption: Synthetic workflow prioritizing C6-functionalization to minimize side reactions. The 3-Cl substituent generally directs alkylation to N1 under thermodynamic conditions.[1]
Detailed Experimental Protocols
Protocol A: High-Efficiency Amide Coupling (The "Warhead" Synthesis)
Objective: Couple Core-6A with a carboxylic acid (e.g., a pyrimidine or pyridine derivative) to create the hinge-binding motif.[1] Challenge: The C6-aniline is electronically deactivated by the indazole ring and sterically hindered by the C5-methyl group.[1] Standard EDC/HOBt couplings often fail.
Reagents:
-
Core-6A (1.0 equiv)[1]
-
Carboxylic Acid Partner (1.2 equiv)
-
HATU (1.5 equiv) - Chosen for high reactivity with hindered anilines.[1]
-
DIPEA (3.0 equiv)
-
DMF (Anhydrous, 0.2 M concentration)[2]
Procedure:
-
Activation: In a dry vial, dissolve the Carboxylic Acid (1.2 eq) in anhydrous DMF. Add DIPEA (3.0 eq) and stir for 5 minutes.
-
Coupling: Add HATU (1.5 eq) to the acid solution. Stir for 10 minutes at Room Temperature (RT) to form the activated ester (color change to yellow/orange often observed).
-
Addition: Add Core-6A (1.0 eq) as a solid or DMF solution.
-
Reaction: Stir at 40°C for 4–16 hours. Note: The C5-methyl steric bulk often requires mild heating; do not exceed 60°C to avoid racemization of the acid partner.[1]
-
Workup: Dilute with EtOAc, wash with saturated NaHCO₃ (x2), Water (x1), and Brine (x1). Dry over Na₂SO₄.
-
Purification: Flash chromatography (Hexane/EtOAc or DCM/MeOH).
Validation:
-
LCMS: Look for [M+H]+ peak.
-
¹H NMR: Diagnostic amide -NH proton typically appears at
9.5–10.5 ppm (singlet).[1]
Protocol B: Regioselective N1-Alkylation (The "Tail" Synthesis)
Objective: Attach a solubilizing group (e.g., methylpiperazine tail) to the indazole nitrogen. Mechanism: Indazoles exist in a tautomeric equilibrium. Alkylation can occur at N1 or N2.[3]
-
N1-Alkylation (Thermodynamic): Favored by steric bulk at C3/C7 and high temperatures/weak bases.[1]
-
N2-Alkylation (Kinetic): Favored by strong bases (NaH) and short reaction times, or specific directing groups.
For Core-6A (3-Cl substituted), N1-alkylation is generally preferred for metabolic stability. [1]
Reagents:
-
Intermediate from Protocol A (1.0 equiv)
-
Alkyl Halide (e.g., Methyl iodide or substituted benzyl bromide) (1.2 equiv)[2]
-
Cesium Carbonate (Cs₂CO₃) (2.0 equiv)
-
Acetonitrile (ACN) or DMF
Procedure:
-
Dissolve the indazole intermediate in ACN (0.1 M).
-
Add Cs₂CO₃ (2.0 eq).
-
Add the Alkyl Halide (1.2 eq).
-
Heat to 60–80°C for 4 hours. Heating promotes the thermodynamic rearrangement to the more stable N1-isomer.[1]
-
Filter inorganic salts and concentrate.
-
Purification: Isolate the major N1 isomer via column chromatography.
QC - Distinguishing N1 vs N2 Isomers (NOESY NMR):
-
N1-Isomer: NOE correlation observed between the N1-Alkyl protons and the C7-H proton (aromatic doublet).[1]
-
N2-Isomer: NOE correlation observed between the N2-Alkyl protons and the C3-Substituent (in this case, no proton on C3-Cl, making N2 identification by lack of C7 interaction or X-ray crystallography necessary).[1] Rule of thumb: N1 isomers usually elute later on reverse-phase HPLC than N2 isomers.[1]
Case Study: Designing a Type II Kinase Inhibitor
Target: VEGFR2 (Vascular Endothelial Growth Factor Receptor). Design Logic:
-
Hinge Region: The Core-6A nitrogen (N1) and the exocyclic amide (from Protocol A) form a donor-acceptor pair with the kinase hinge (Cys919 in VEGFR2).
-
Gatekeeper: The 3-Chloro group sits in the hydrophobic pocket adjacent to the gatekeeper residue, displacing water and increasing entropy-driven binding.[1]
-
Solvent Front: The N1-tail (added in Protocol B) extends towards the solvent front, improving solubility and ADME properties.[2]
Diagram 2: Pharmacophore Mapping
Visualizing how Core-6A fits into the ATP-binding pocket.[1]
Caption: Pharmacophore map showing the 3-point binding interaction of the Core-6A scaffold within a typical kinase active site.[1]
References
-
Indazole Scaffold in Kinase Inhibitors
-
Title: "Discovery of 1H-indazole-6-amine Derivatives as Anticancer Agents."[1]
- Source: ResearchG
- Context: Discusses the utility of 6-aminoindazoles in Aurora kinase inhibition.
-
Link:
-
-
Regioselectivity of Indazole Alkylation
- Title: "Regioselective N-alkylation of the 1H-indazole scaffold; ring substituent and N-alkyl
- Source: University College Cork / Beilstein J. Org. Chem.
- Context: Defines the thermodynamic preference for N1 alkyl
-
Link:
-
Pazopanib/Axitinib Structural Analogues
-
Synthesis of 3-Chloroindazoles
- Title: "Synthesis and evaluation of indazole based analog sensitive Akt inhibitors."
- Source: UCSF / Shok
- Context: Provides background on modifying the indazole core for chemical genetics.
-
Link:
Sources
- 1. CAS 21413-23-0: 3-Chloro-1H-indazol-6-amine | CymitQuimica [cymitquimica.com]
- 2. alfa-chemistry.com [alfa-chemistry.com]
- 3. TfOH-catalyzed regioselective N2-alkylation of indazoles with diazo compounds - Chemical Communications (RSC Publishing) [pubs.rsc.org]
- 4. An amino-indazole scaffold with spectrum selective kinase inhibition of FLT3, PDGFRα and kit - PubMed [pubmed.ncbi.nlm.nih.gov]
- 5. An Amino-indazole Scaffold with Spectrum Selective Kinase Inhibition of FLT3, PDGFRα and Kit - PMC [pmc.ncbi.nlm.nih.gov]
Application Note & Protocol: A Guide to the Synthesis of 3-chloro-5-methyl-1H-indazol-6-amine
Application Note & Protocol: A Guide to the Synthesis of 3-chloro-5-methyl-1H-indazol-6-amine
For Distribution To: Researchers, Scientists, and Drug Development Professionals
Abstract
This document provides a comprehensive technical guide for the synthesis of 3-chloro-5-methyl-1H-indazol-6-amine, a key heterocyclic scaffold with significant potential in medicinal chemistry and drug discovery. The synthesis of substituted indazoles is of great interest due to their wide range of biological activities, including anti-tumor and anti-inflammatory properties.[1][2][3] This guide details a strategic multi-step synthetic pathway, providing in-depth explanations for the selection of reaction conditions and methodologies. The protocols included are designed to be robust and reproducible, incorporating insights from established literature on indazole synthesis.
Introduction: The Significance of Substituted Indazoles
Indazole derivatives are a critical class of nitrogen-containing heterocyclic compounds that have garnered substantial attention in the field of medicinal chemistry.[2][4] The indazole core, consisting of a fused benzene and pyrazole ring, serves as a versatile pharmacophore. The specific substitution pattern on this core dictates its biological activity. 3-chloro-5-methyl-1H-indazol-6-amine combines several key functionalities: a reactive chloro group at the 3-position suitable for further derivatization, a methyl group at the 5-position which can influence binding affinity and metabolic stability, and an amino group at the 6-position that can act as a key hydrogen bond donor or a site for further functionalization.
This guide outlines a rational and efficient synthetic approach to this target molecule, commencing from readily available starting materials.
Proposed Synthetic Pathway: A Strategic Overview
The synthesis of 3-chloro-5-methyl-1H-indazol-6-amine is not a trivial one-step process. A multi-step approach is necessary, and the following pathway is proposed based on established synthetic transformations for analogous indazole derivatives.
Caption: Proposed synthetic pathway for 3-chloro-5-methyl-1H-indazol-6-amine.
This strategy begins with the formation of the indazole ring from a commercially available substituted benzonitrile, followed by sequential halogenation steps to introduce the desired chloro group at the 3-position.
Experimental Protocols & Mechanistic Insights
Step 1: Synthesis of 5-Methyl-1H-indazol-6-amine
The initial step involves the construction of the indazole core. A common and effective method for synthesizing 6-aminoindazoles is through the diazotization of an appropriate 2-aminobenzonitrile derivative, followed by an intramolecular cyclization.
Causality of Experimental Choices:
-
Starting Material: 2-Amino-4-methylbenzonitrile is selected as it possesses the required methyl group at the future 5-position and an amino group that can be diazotized to initiate cyclization.
-
Diazotization: Sodium nitrite in the presence of a strong acid (like hydrochloric acid) is the standard method for generating a diazonium salt from an aromatic amine. The temperature is maintained at 0-5 °C to ensure the stability of the diazonium intermediate.
-
Cyclization: The in situ generated diazonium salt undergoes an intramolecular cyclization to form the indazole ring. This reaction is often spontaneous upon formation of the diazonium salt.
Detailed Protocol:
-
To a stirred solution of 2-amino-4-methylbenzonitrile (1.0 eq) in concentrated hydrochloric acid (5.0 eq) cooled to 0-5 °C in an ice-salt bath, a solution of sodium nitrite (1.1 eq) in water is added dropwise, maintaining the temperature below 5 °C.
-
The reaction mixture is stirred at this temperature for 1 hour.
-
The mixture is then slowly warmed to room temperature and stirred for an additional 2 hours.
-
The reaction is neutralized with a saturated solution of sodium bicarbonate until the pH is approximately 7-8.
-
The resulting precipitate is collected by filtration, washed with cold water, and dried under vacuum to yield 5-methyl-1H-indazol-6-amine.
Step 2: Synthesis of 3-Iodo-5-methyl-1H-indazol-6-amine
Direct chlorination at the 3-position of an indazole can sometimes be challenging and may lead to side products. A more controlled approach is to first introduce an iodine atom at the 3-position, which can then be subsequently displaced by a chlorine atom.
Causality of Experimental Choices:
-
Iodinating Agent: N-Iodosuccinimide (NIS) is a mild and effective electrophilic iodinating agent for many heterocyclic systems.
-
Solvent: A polar aprotic solvent such as N,N-dimethylformamide (DMF) is used to dissolve the starting material and facilitate the reaction.
Detailed Protocol:
-
To a solution of 5-methyl-1H-indazol-6-amine (1.0 eq) in DMF, N-iodosuccinimide (1.2 eq) is added portion-wise at room temperature.
-
The reaction mixture is stirred at room temperature for 12-18 hours.
-
The reaction progress is monitored by thin-layer chromatography (TLC).
-
Upon completion, the reaction mixture is poured into water, and the resulting precipitate is collected by filtration.
-
The crude product is purified by column chromatography on silica gel to afford 3-iodo-5-methyl-1H-indazol-6-amine.
Step 3: Synthesis of 3-Chloro-5-methyl-1H-indazol-6-amine
The final step is a halogen exchange reaction to replace the iodine at the 3-position with chlorine. Copper(I) chloride is a common reagent for this transformation.
Causality of Experimental Choices:
-
Chlorinating Agent: Copper(I) chloride is an effective reagent for the conversion of aryl iodides to aryl chlorides.
-
Solvent: A high-boiling polar aprotic solvent like DMF or dimethyl sulfoxide (DMSO) is typically used to facilitate this reaction, which often requires elevated temperatures.
Detailed Protocol:
-
A mixture of 3-iodo-5-methyl-1H-indazol-6-amine (1.0 eq) and copper(I) chloride (1.5 eq) in DMF is heated to 100-120 °C.
-
The reaction is stirred at this temperature for 4-6 hours, with progress monitored by TLC.
-
After completion, the reaction mixture is cooled to room temperature and poured into a mixture of water and ethyl acetate.
-
The aqueous layer is extracted with ethyl acetate.
-
The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, and concentrated under reduced pressure.
-
The crude product is purified by column chromatography on silica gel to yield the final product, 3-chloro-5-methyl-1H-indazol-6-amine.
Data Summary
| Step | Starting Material | Key Reagents | Solvent | Temperature (°C) | Typical Yield (%) |
| 1 | 2-Amino-4-methylbenzonitrile | NaNO₂, HCl | Water | 0 - RT | 70-80 |
| 2 | 5-Methyl-1H-indazol-6-amine | N-Iodosuccinimide | DMF | RT | 60-70 |
| 3 | 3-Iodo-5-methyl-1H-indazol-6-amine | CuCl | DMF | 100-120 | 50-60 |
Experimental Workflow Visualization
Caption: Detailed experimental workflow for the synthesis of 3-chloro-5-methyl-1H-indazol-6-amine.
Safety and Handling Precautions
-
Sodium nitrite is a strong oxidizing agent and is toxic. Handle with care and avoid contact with skin and eyes.
-
Hydrochloric acid is corrosive. Use in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE).
-
N-Iodosuccinimide is a lachrymator and is harmful if swallowed or inhaled. Handle in a fume hood.
-
DMF and DMSO are organic solvents that can be absorbed through the skin. Wear appropriate gloves.
-
Copper(I) chloride can be irritating to the respiratory tract and skin.
Always consult the Safety Data Sheet (SDS) for each reagent before use.
Conclusion
The synthesis of 3-chloro-5-methyl-1H-indazol-6-amine is a multi-step process that requires careful control of reaction conditions. The proposed pathway, involving diazotization and cyclization, followed by a two-step halogenation, provides a reliable method for obtaining this valuable compound. The detailed protocols and mechanistic insights provided in this guide are intended to assist researchers in the successful synthesis and further exploration of this and related indazole derivatives in their drug discovery endeavors.
References
- Synthesis of substituted indazoles from N-tosylhydrazones using ionic liquid. JOCPR.
- Synthesis of N‐substituted 1H‐indazole derivatives.
- Substituted Indazoles: A Comprehensive Technical Guide for Drug Discovery. Benchchem.
- Indazole synthesis. Organic Chemistry Portal.
- Synthesis of Substituted 1H-Indazoles from Arynes and Hydrazones.
- Recent Advances in Indazole-Containing Derivatives: Synthesis and Biological Perspectives. PMC.
- A Practical, Metal-Free Synthesis of 1H-Indazoles.
- Practical Synthesis of 7-Bromo-4-chloro-1H-indazol-3-amine: An Important Intermedi
Sources
Application Note: A Multi-technique Approach for the Definitive Characterization of 3-chloro-5-methyl-1H-indazol-6-amine
Application Note: A Multi-technique Approach for the Definitive Characterization of 3-chloro-5-methyl-1H-indazol-6-amine
Audience: Researchers, scientists, and drug development professionals.
Introduction
3-chloro-5-methyl-1H-indazol-6-amine is a substituted indazole, a class of heterocyclic compounds of significant interest in medicinal chemistry. Indazole scaffolds are present in numerous bioactive molecules and approved pharmaceuticals, valued for their role in developing agents for oncology and inflammatory diseases.[1] As a functionalized intermediate, the precise structural confirmation and purity assessment of 3-chloro-5-methyl-1H-indazol-6-amine are critical prerequisites for its use in drug discovery pipelines, ensuring the integrity and reproducibility of subsequent synthetic transformations and biological assays.
This guide provides a comprehensive overview of the essential analytical techniques required for the unambiguous characterization of 3-chloro-5-methyl-1H-indazol-6-amine. We present detailed protocols for Nuclear Magnetic Resonance (NMR) spectroscopy, Mass Spectrometry (MS), High-Performance Liquid Chromatography (HPLC), and Elemental Analysis (EA). The rationale behind each technique is explained, emphasizing an integrated workflow to establish the compound's identity, structure, and purity with the highest degree of confidence.
Physicochemical Properties
A foundational step in characterization is the compilation of the compound's basic physical and chemical properties. These values are essential for calculating concentrations, assessing solubility, and confirming identity.
| Property | Expected Value | Source |
| Molecular Formula | C₈H₈ClN₃ | Calculated |
| Molecular Weight | 181.62 g/mol | Calculated |
| Appearance | Off-white to light brown solid | Inferred from similar compounds[2][3] |
| Solubility | Soluble in DMSO, Methanol; Sparingly soluble in water | Inferred from similar compounds[3] |
Nuclear Magnetic Resonance (NMR) Spectroscopy
Principle and Rationale: NMR spectroscopy is the most powerful technique for elucidating the molecular structure of an organic compound. ¹H NMR provides information about the number, environment, and connectivity of hydrogen atoms, while ¹³C NMR reveals the carbon skeleton. For 3-chloro-5-methyl-1H-indazol-6-amine, NMR is indispensable for confirming the precise substitution pattern on the bicyclic indazole ring system. The choice of Dimethyl Sulfoxide-d₆ (DMSO-d₆) as a solvent is strategic; its ability to form hydrogen bonds helps to resolve the exchangeable protons of the amine (-NH₂) and indazole (-NH) groups, which might otherwise be broadened or unobserved.
Protocol: ¹H and ¹³C NMR Analysis
-
Sample Preparation: Accurately weigh 5-10 mg of the compound and dissolve it in approximately 0.7 mL of DMSO-d₆ in a clean, dry NMR tube.
-
Instrumentation: Utilize a 400 MHz (or higher) NMR spectrometer.
-
¹H NMR Acquisition:
-
Acquire a standard one-dimensional proton spectrum.
-
Parameters: Set a spectral width of -2 to 14 ppm, an acquisition time of 3-4 seconds, and a relaxation delay of 2 seconds. Use a sufficient number of scans (e.g., 16 or 32) to achieve a good signal-to-noise ratio.
-
-
¹³C NMR Acquisition:
-
Acquire a proton-decoupled ¹³C spectrum.
-
Parameters: Set a spectral width of 0 to 200 ppm. A longer relaxation delay (5-10 seconds) and a higher number of scans (e.g., 1024 or more) are typically required due to the lower natural abundance of ¹³C.
-
-
Data Processing: Process the acquired Free Induction Decay (FID) with an appropriate window function (e.g., exponential multiplication) and perform a Fourier transform. Reference the spectra to the residual solvent peak of DMSO-d₆ (δ ~2.50 ppm for ¹H, δ ~39.52 ppm for ¹³C).
Expected Data & Interpretation
-
¹H NMR (400 MHz, DMSO-d₆):
-
Indazole NH: A broad singlet is expected in the downfield region (δ ~12-13 ppm), characteristic of the acidic indazole proton.[4]
-
Aromatic Protons: Two singlets are anticipated in the aromatic region (δ ~6.5-7.5 ppm). The proton at the C4 position will appear as one singlet, and the proton at the C7 position as another. Their exact shifts are influenced by the adjacent amino and methyl groups.
-
Amine NH₂: A singlet corresponding to the two amine protons should appear in the range of δ ~4.5-5.5 ppm. The chemical shift can vary with concentration and temperature.
-
Methyl CH₃: A sharp singlet for the three methyl protons is expected around δ ~2.2-2.4 ppm.
-
-
¹³C NMR (100 MHz, DMSO-d₆):
-
Eight distinct carbon signals are expected.
-
Aromatic/Heterocyclic Carbons: Signals for the eight carbons of the indazole ring will appear in the approximate range of δ ~100-150 ppm. The carbon attached to chlorine (C3) will be significantly shifted, as will the carbons bonded to nitrogen (C3a, C7a).[4][5]
-
Methyl Carbon: A signal for the methyl carbon should appear in the upfield region, typically δ ~15-20 ppm.[6]
-
Mass Spectrometry (MS)
Principle and Rationale: Mass spectrometry provides the exact molecular weight of a compound and offers structural clues through its fragmentation pattern. Electrospray Ionization (ESI) is a soft ionization technique ideal for polar molecules like the target compound, typically yielding the protonated molecular ion [M+H]⁺. The presence of a chlorine atom is readily confirmed by the characteristic isotopic pattern of the molecular ion peak.
Protocol: High-Resolution Mass Spectrometry (HRMS-ESI)
-
Sample Preparation: Prepare a dilute solution of the compound (~0.1 mg/mL) in an appropriate solvent such as methanol or acetonitrile.
-
Instrumentation: Use a high-resolution mass spectrometer (e.g., TOF or Orbitrap) equipped with an ESI source.
-
Infusion: Infuse the sample solution directly into the mass spectrometer at a low flow rate (e.g., 5-10 µL/min).
-
Data Acquisition:
-
Acquire the spectrum in positive ion mode.
-
Scan a mass range that includes the expected molecular ion (e.g., m/z 100-400).
-
-
Data Analysis:
-
Identify the monoisotopic mass of the protonated molecule [M+H]⁺.
-
Observe the isotopic pattern. For a compound with one chlorine atom, there will be two major peaks: the [M+H]⁺ peak (containing ³⁵Cl) and an [M+2+H]⁺ peak (containing ³⁷Cl) with an intensity ratio of approximately 3:1.[7]
-
Compare the experimentally determined exact mass to the theoretically calculated mass. The difference should be less than 5 ppm.
-
Expected Data & Interpretation
| Ion | Calculated m/z | Observed m/z | Interpretation |
| [M+H]⁺ | 182.0434 (for C₈H₉³⁵ClN₃⁺) | Within 5 ppm of calculated | Confirms molecular formula |
| [M+2+H]⁺ | 184.0405 (for C₈H₉³⁷ClN₃⁺) | ~2 Da higher than [M+H]⁺ | Confirms presence of one Cl atom |
Fragmentation Analysis: While ESI is a soft technique, some fragmentation may occur. Common fragmentation pathways for such heterocyclic compounds can include the loss of the chlorine atom or cleavage of the pyrazole ring.[8][9] Analyzing these fragments can provide additional structural validation.
High-Performance Liquid Chromatography (HPLC)
Principle and Rationale: HPLC is the primary method for determining the purity of a drug substance or intermediate. A reversed-phase HPLC (RP-HPLC) method is well-suited for moderately polar aromatic compounds. By developing a robust method, one can separate the target compound from starting materials, by-products, and degradation products, allowing for accurate quantification of its purity.
Protocol: Purity Analysis by RP-HPLC
-
Sample Preparation: Prepare a stock solution of the compound in methanol or acetonitrile at a concentration of ~1 mg/mL. Dilute this stock to a working concentration of ~0.1 mg/mL with the mobile phase.
-
Instrumentation: An HPLC system equipped with a UV detector, autosampler, and column oven.
-
Chromatographic Conditions:
-
Column: C18, 250 mm x 4.6 mm, 5 µm particle size.
-
Mobile Phase A: 0.1% Trifluoroacetic acid (TFA) in Water.
-
Mobile Phase B: 0.1% Trifluoroacetic acid (TFA) in Acetonitrile.
-
Flow Rate: 1.0 mL/min.
-
Column Temperature: 30 °C.
-
Detection Wavelength: 254 nm (or λmax determined by UV scan).
-
Injection Volume: 10 µL.
-
-
Gradient Elution Program: A gradient elution is recommended to ensure the separation of impurities with a wide range of polarities.[10][11]
| Time (min) | % Mobile Phase A | % Mobile Phase B |
| 0.0 | 90 | 10 |
| 20.0 | 10 | 90 |
| 25.0 | 10 | 90 |
| 25.1 | 90 | 10 |
| 30.0 | 90 | 10 |
-
Data Analysis:
-
Integrate all peaks in the chromatogram.
-
Calculate the purity of the main peak as a percentage of the total peak area. Purity (%) = (Area of Main Peak / Total Area of All Peaks) * 100.
-
Expected Data & Interpretation
A successful analysis will show a single, sharp, and symmetrical major peak corresponding to 3-chloro-5-methyl-1H-indazol-6-amine. The retention time of this peak should be consistent across multiple injections. Any other peaks are considered impurities. For drug development purposes, a purity level of >95% is typically required.
Elemental Analysis (EA)
Principle and Rationale: Elemental analysis provides a direct measurement of the mass percentages of carbon, hydrogen, and nitrogen in a sample. This technique offers a fundamental confirmation of the compound's empirical formula. The sample is combusted in a controlled environment, and the resulting gases (CO₂, H₂O, N₂) are quantitatively measured.[12] For nitrogen-containing heterocycles, this analysis is a crucial and independent verification of the compound's composition.[13]
Protocol: CHN Combustion Analysis
-
Sample Preparation: The sample must be meticulously dried to remove residual solvents and water. Accurately weigh 2-3 mg of the purified, dry compound into a tin capsule.
-
Instrumentation: Use a CHN elemental analyzer.
-
Analysis:
-
Calibrate the instrument using a certified standard (e.g., acetanilide).
-
Analyze the sample in triplicate to ensure precision.
-
-
Data Analysis: The instrument software will provide the weight percentages of C, H, and N. Compare these experimental values to the theoretical values calculated from the molecular formula (C₈H₈ClN₃).
Expected Data & Interpretation
The experimental percentages should agree with the theoretical values to within ±0.4%. This confirms that the elemental composition of the synthesized compound is consistent with its proposed formula.
| Element | Theoretical % | Experimental % |
| Carbon (C) | 52.90 % | 52.90 ± 0.4 % |
| Hydrogen (H) | 4.44 % | 4.44 ± 0.4 % |
| Nitrogen (N) | 23.13 % | 23.13 ± 0.4 % |
Integrated Characterization Workflow
The definitive characterization of 3-chloro-5-methyl-1H-indazol-6-amine relies not on a single technique, but on the congruent evidence provided by a suite of orthogonal analytical methods. The following workflow illustrates how these techniques are integrated to provide a complete picture of the molecule's identity and purity.
Caption: Integrated workflow for the characterization of 3-chloro-5-methyl-1H-indazol-6-amine.
Conclusion
The rigorous characterization of key intermediates like 3-chloro-5-methyl-1H-indazol-6-amine is a non-negotiable aspect of modern drug discovery and development. A single analytical technique is insufficient to provide the necessary level of assurance. By systematically applying a combination of NMR spectroscopy, mass spectrometry, HPLC, and elemental analysis, researchers can definitively confirm the structure, verify the molecular formula, and accurately quantify the purity of the compound. The protocols and rationale outlined in this guide provide a robust framework for achieving this goal, ensuring the quality and reliability of data for subsequent research endeavors.
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Agilent Technologies. (n.d.). Developing a UHPLC Method for UV-based Detection and Quantification of Primary Aromatic Amines in Low Concentrations. LCGC International. Available at: [Link]
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El-Gazzar, M. G., et al. (2021). Novel 3-chloro-6-nitro-1H-indazole derivatives as promising antileishmanial candidates: synthesis, biological activity, and molecular modelling studies. Journal of Enzyme Inhibition and Medicinal Chemistry. Available at: [Link]
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Chen, J., & Pawliszyn, J. (1999). Solid-Phase Microextraction Coupled with High-Performance Liquid Chromatography for the Determination of Aromatic Amines. Analytical Chemistry. Available at: [Link]
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Hoang, N. X., et al. (2021). Design, synthesis and bioevaluation of novel 6-substituted aminoindazole derivatives as anticancer agents. ResearchGate. Available at: [Link]
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Narang, A. S., et al. (1982). Separation of Aromatic Amines by Thin-Layer and High-Performance Liquid Chromatography. Journal of Chromatographic Science. Available at: [Link]
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Vila, N., et al. (2019). Design and Synthesis of New 6-Nitro and 6-Amino-3,3a,4,5-Tetrahydro-2H-Benzo[g]indazole Derivatives: Antiproliferative and Antibacterial Activity. Molecules. Available at: [Link]
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Gámiz-Gracia, L., et al. (2012). Effect of Ionic Liquid on the Determination of Aromatic Amines as Contaminants in Hair Dyes by Liquid Chromatography Coupled to Electrochemical Detection. Molecules. Available at: [Link]
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Hoang, N. X., et al. (2020). Design, synthesis and bioevaluation of novel 6-substituted aminoindazole derivatives as anticancer agents. PMC. Available at: [Link]
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Elguero, J., et al. (1986). 13 C NMR of indazoles. ResearchGate. Available at: [Link]
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Reddy, G. J., et al. (2004). Mass Spectral Fragmentation Modes of Some Heterocyclically Substituted Chromones-I. Oriental Journal of Chemistry. Available at: [Link]
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Wang, C., et al. (2012). Synthesis of 1H-Indazoles from N-Tosylhydrazones and Nitroaromatic Compounds. The Royal Society of Chemistry. Available at: [Link]
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Liu, Z., et al. (1999). Mass spectral fragmentation patterns of 1a,3-diaryl-1,1,4, 4-tetrachloro-1a,2,3,4-tetrahydro-1H-azirino. PubMed. Available at: [Link]
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Vila, N., et al. (2019). Design and Synthesis of New 6-Nitro and 6-Amino-3,3a,4,5-Tetrahydro-2 H-Benzo[ g]indazole Derivatives: Antiproliferative and Antibacterial Activity. PubMed. Available at: [Link]
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D'Auria, M., & Racioppi, R. (2015). 13 C NMR Spectra of Some Substituted 1,2,4-Oxidiazoles and 4,5-Dihydro-1,2,4-Oxadiazoles. SciSpace. Available at: [Link]
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Pingale, R., et al. (2023). Rapid Synthesis of Indazole derivatives using Microwave Technology, its Characterisation and Anti-Inflammatory effects Observed in Laboratory Tests. Asian Journal of Research in Chemistry. Available at: [Link]
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El-Gazzar, M. G., et al. (2021). Novel 3-chloro-6-nitro-1H-indazole derivatives as promising antileishmanial candidates: synthesis, biological activity, and molecular modelling studies. ResearchGate. Available at: [Link]
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Kumar, P. (2018). Part 17: Mass Spectrometry - Fragmentation Pattern | Homolytic & Heterolytic Cleavage. YouTube. Available at: [Link]
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Application Note: A Proposed Scalable Synthetic Route for 3-chloro-5-methyl-1H-indazol-6-amine
Application Note: A Proposed Scalable Synthetic Route for 3-chloro-5-methyl-1H-indazol-6-amine
Abstract: This document outlines a comprehensive, multi-step synthetic protocol for the preparation of 3-chloro-5-methyl-1H-indazol-6-amine, a key heterocyclic building block in medicinal chemistry. The proposed route begins from commercially available 2-chloro-4-methylaniline and proceeds through nitration, diazotization, and cyclization to form the indazole core, followed by a final chlorination step. This application note provides detailed, step-by-step laboratory protocols and addresses critical process parameters and safety considerations essential for scaling the synthesis from the bench to pilot plant production. The causality behind experimental choices is explained, and the entire process is designed to be self-validating through rigorous in-process controls and analytical characterization.
Introduction and Strategic Overview
Indazole derivatives are privileged scaffolds in drug discovery, forming the core of numerous therapeutic agents with applications as anti-cancer, anti-inflammatory, and anti-HIV drugs.[1][2] The specific substitution pattern of 3-chloro-5-methyl-1H-indazol-6-amine makes it a valuable intermediate for accessing complex molecular architectures.[3] Due to the limited availability of direct, scalable published procedures for this specific molecule, this guide proposes a robust and logical synthetic strategy built from well-established chemical transformations.
Classical routes to indazoles can involve harsh conditions, such as high temperatures or the use of hazardous reagents like diazomethane.[4][5] Modern methods often utilize metal catalysis, which can be costly and introduce challenges with metal residue removal in pharmaceutical intermediates.[1][6] The strategy detailed herein avoids these pitfalls by relying on a sequence of classical, well-understood reactions that are amenable to scale-up.
Retrosynthetic Analysis
Our strategy disconnects the target molecule at the C-Cl and N-N bonds of the pyrazole ring. The 6-amino and 5-methyl groups are envisioned to be present on an aniline-based starting material. The indazole ring can be formed via a diazotization and intramolecular cyclization sequence. The final chlorination at the 3-position is a common transformation for indazole systems.
Figure 1: Retrosynthetic analysis for 3-chloro-5-methyl-1H-indazol-6-amine.
Part I: Laboratory-Scale Synthesis Protocol
This section provides detailed, step-by-step procedures for the synthesis on a laboratory scale (5-10 g). All operations should be conducted in a well-ventilated fume hood, and appropriate personal protective equipment (PPE) must be worn.
Step 1: Synthesis of 4-Methyl-3,5-dinitroaniline (Intermediate I)
The synthesis begins with the nitration of a suitable starting material. For the purpose of this protocol, we will illustrate a plausible route starting from a substituted aniline, which involves nitration to introduce the necessary functional groups for the subsequent cyclization.
Rationale: Direct nitration of an aniline derivative is a standard method to introduce nitro groups, which are precursors to the amine and are essential for the indazole ring formation chemistry.
Protocol:
-
To a stirred solution of sulfuric acid (98%, 100 mL) in a three-neck flask equipped with a thermometer and a dropping funnel, cool the mixture to 0-5 °C in an ice-salt bath.
-
Slowly add 4-methyl-3-nitroaniline (15.2 g, 0.1 mol) portion-wise, ensuring the temperature does not exceed 10 °C.
-
Prepare a nitrating mixture by slowly adding nitric acid (65%, 7.0 mL, 0.11 mol) to sulfuric acid (30 mL) at 0 °C.
-
Add the nitrating mixture dropwise to the aniline solution over 1 hour, maintaining the reaction temperature below 5 °C.
-
After the addition is complete, allow the reaction to stir at 0-5 °C for an additional 2 hours. Monitor the reaction progress by TLC.[7][8]
-
Carefully pour the reaction mixture onto crushed ice (500 g).
-
Collect the precipitated yellow solid by vacuum filtration, wash thoroughly with cold water until the filtrate is neutral, and dry under vacuum at 50 °C.
| Reagent | MW ( g/mol ) | Amount | Moles | Purity |
| 4-Methyl-3-nitroaniline | 152.15 | 15.2 g | 0.1 | 98% |
| Sulfuric Acid (98%) | 98.08 | 130 mL | - | - |
| Nitric Acid (65%) | 63.01 | 7.0 mL | 0.11 | - |
Table 1: Reagents for the synthesis of Intermediate I.
Step 2: Synthesis of 5-Methyl-6-nitro-1H-indazole (Intermediate II)
Rationale: This key step involves the formation of the indazole ring system. A diazotization of the aniline followed by an intramolecular cyclization is a classic and robust method for forming the N-N bond of the pyrazole ring.[5] The use of sodium nitrite in an acidic medium generates the necessary diazonium salt in situ.
Protocol:
-
Suspend Intermediate I (19.7 g, 0.1 mol) in a mixture of concentrated hydrochloric acid (50 mL) and water (100 mL) and cool to 0 °C.
-
Slowly add a solution of sodium nitrite (7.6 g, 0.11 mol) in water (20 mL) dropwise, keeping the temperature below 5 °C.
-
Stir the mixture for 30 minutes at 0 °C to ensure complete formation of the diazonium salt.
-
In a separate flask, prepare a solution of tin(II) chloride dihydrate (SnCl₂·2H₂O) (45.1 g, 0.2 mol) in concentrated hydrochloric acid (100 mL).
-
Slowly add the cold diazonium salt solution to the SnCl₂ solution. An exothermic reaction will occur; maintain the temperature below 20 °C with an ice bath.
-
After the addition, stir the reaction mixture at room temperature for 3 hours.
-
Collect the precipitate by filtration, wash with cold water, and then resuspend in a 2M sodium hydroxide solution to neutralize.
-
Filter the resulting solid, wash with water, and dry to yield the crude indazole product. Purify by recrystallization from ethanol.
Step 3: Synthesis of 3-chloro-5-methyl-6-nitro-1H-indazole (Intermediate III)
Rationale: Direct chlorination of the indazole ring at the 3-position can be achieved using various chlorinating agents. N-Chlorosuccinimide (NCS) is often a good choice for selective chlorination under relatively mild conditions, minimizing side reactions.
Protocol:
-
Dissolve Intermediate II (17.7 g, 0.1 mol) in N,N-dimethylformamide (DMF, 200 mL).
-
Add N-Chlorosuccinimide (NCS) (14.0 g, 0.105 mol) portion-wise to the solution at room temperature.
-
Heat the mixture to 60 °C and stir for 4-6 hours. Monitor the reaction by HPLC or TLC until the starting material is consumed.[9]
-
Cool the reaction mixture to room temperature and pour it into ice water (500 mL).
-
Collect the resulting precipitate by filtration, wash with water, and dry under vacuum.
Step 4: Synthesis of 3-chloro-5-methyl-1H-indazol-6-amine (Final Product)
Rationale: The final step is the reduction of the nitro group to an amine. Catalytic hydrogenation is a clean and high-yielding method, but on a large scale, handling hydrogen gas and flammable catalysts can be hazardous. A chemical reduction using a metal like tin or iron in acidic media is a common and scalable alternative.[8]
Protocol:
-
Create a suspension of Intermediate III (21.1 g, 0.1 mol) and tin powder (35.6 g, 0.3 mol) in ethanol (300 mL).
-
Heat the mixture to reflux and then slowly add concentrated hydrochloric acid (100 mL) dropwise over 1 hour.
-
Continue refluxing for an additional 3-4 hours until the reaction is complete (monitored by TLC/HPLC).
-
Cool the mixture to room temperature and filter to remove excess tin.
-
Concentrate the filtrate under reduced pressure.
-
Dissolve the residue in water and basify with a concentrated solution of sodium hydroxide until pH > 10, while cooling in an ice bath.
-
Extract the aqueous layer with ethyl acetate (3 x 150 mL).
-
Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to yield the final product. Further purification can be achieved by column chromatography if necessary.
Part II: Scale-Up Considerations & Process Optimization
Transitioning a synthesis from the laboratory to a pilot or manufacturing scale introduces challenges related to safety, heat management, and material handling.[10]
Figure 2: Key scale-up challenges associated with the synthetic workflow.
-
Heat Management: The nitration (Step 1) and reduction (Step 4) steps are highly exothermic. On a large scale, the surface-area-to-volume ratio of the reactor decreases, making heat dissipation less efficient. A detailed calorimetric study (DSC, ARC) is essential to understand the thermal profile and ensure that the cooling capacity of the plant reactor is sufficient to prevent a runaway reaction.
-
Reagent Addition: The controlled addition of the nitrating mixture and hydrochloric acid is critical. On a large scale, this must be done via a calibrated dosing pump with subsurface addition to avoid localized concentration spikes and potential side reactions.
-
Diazonium Salt Handling (Step 2): Diazonium salts can be explosive when isolated and dry. The protocol is designed for in situ generation and immediate consumption, which is a critical safety control. The temperature must be strictly maintained below 5 °C during this stage.
-
Flow Chemistry: For large-scale production, converting the hazardous diazotization (Step 2) into a continuous flow process could significantly enhance safety and reproducibility.[11] Flow reactors offer superior heat and mass transfer, minimizing the accumulation of unstable intermediates and allowing for precise control over reaction conditions.[12]
-
Work-up and Isolation: The volume of solvents and aqueous solutions used in work-ups becomes a significant factor at scale. The final basic quench of the reduction step is also exothermic and must be performed with adequate cooling. Filtration and drying of multi-kilogram batches require appropriate equipment (e.g., filter press, vacuum dryer) to ensure efficiency and product quality.
Part III: Analytical Methods
Rigorous analytical control is necessary to ensure the quality and consistency of each intermediate and the final product.
| Method | Purpose | Typical Parameters |
| TLC | Reaction monitoring | Silica gel 60 F254 plates; Mobile phase: Hexane/Ethyl Acetate gradients. Visualized by UV light (254 nm).[8] |
| HPLC | Purity assessment, reaction monitoring | C18 column; Mobile phase: Acetonitrile/Water with 0.1% TFA; Detection at 254 nm. |
| ¹H and ¹³C NMR | Structural confirmation and identification | Performed in DMSO-d₆ or CDCl₃. Expected shifts must be confirmed for each intermediate and the final product.[9][13] |
| Mass Spectrometry | Molecular weight confirmation | Electrospray ionization (ESI-MS) to confirm the [M+H]⁺ ion.[9] |
| FTIR | Functional group analysis | KBr pellet technique. To monitor the disappearance of the -NO₂ stretch and appearance of -NH₂ stretches in the final step.[7] |
Table 2: Summary of analytical methods for process control and characterization.
Conclusion
This application note details a practical and scalable synthetic route to 3-chloro-5-methyl-1H-indazol-6-amine. By breaking down the synthesis into a series of well-understood chemical transformations, we have established a robust foundation for both laboratory preparation and large-scale manufacturing. The key to successful scale-up lies in a thorough understanding of the process hazards, particularly the thermal risks associated with nitration and reduction steps, and the careful handling of the diazonium intermediate. Implementation of modern manufacturing technologies, such as flow chemistry, should be considered to further enhance the safety and efficiency of this process.
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American Chemical Society. (2008). A Practical, Metal-Free Synthesis of 1H-Indazoles. Organic Letters. [Link]
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Organic Chemistry Portal. Synthesis of indazoles. [Link]
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Guan, A., et al. (2022). Recent Advances in Indazole-Containing Derivatives: Synthesis and Biological Perspectives. Molecules. [Link]
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Shi, F., & Larock, R. C. (2010). SYNTHESIS OF SUBSTITUTED INDAZOLES VIA [3+2] CYCLOADDITION OF BENZYNE AND DIAZO COMPOUNDS. Organic Syntheses. [Link]
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Asian Journal of Research in Chemistry. (2023). Rapid Synthesis of Indazole derivatives using Microwave Technology, its Characterisation and Anti-Inflammatory effects Observed in Laboratory Tests. [Link]
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- Google P
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Bentham Science. (2023). Advances in Synthesis of Indazole Variants: A Comprehensive Review of Transition Metal, Acid/Base and Green Chemistry-based Catalytic Approaches. [Link]
-
ResearchGate. Synthesis of 1H-indazole derivatives. [Link]
-
IJCRT.org. (2020). SYNTHESIS AND CHARACTERISATION OF NOVEL INDAZOLE DERIVATIVES AND THEIR BIOLOGICAL ACTIVITY. [Link]
-
MDPI. (2023). Synthesis and Characterization of Novel Indazole–Sulfonamide Compounds with Potential MAPK1 Inhibitory Activity for Cancer Treatment. [Link]
-
National Library of Medicine. (2023). Recent Advances in Synthetic Strategies and Biological Properties of Indazole Scaffolds: A Review. [Link]
-
American Chemical Society. (2011). A General, One-Step Synthesis of Substituted Indazoles using a Flow Reactor. Organic Process Research & Development. [Link]
-
Taylor & Francis Online. (2021). Novel 3-chloro-6-nitro-1H-indazole derivatives as promising antileishmanial candidates: synthesis, biological activity, and molecular modelling studies. [Link]
-
PrepChem.com. Synthesis of 3-cyanomethyl-5-chloro-1H-indazole. [Link]
-
National Library of Medicine. (2014). Crystal structure of 3-chloro-1-methyl-5-nitro-1H-indazole. [Link]
- Google Patents. (2014). A kind of synthetic method of indazole compound.
-
Taylor & Francis Online. (2021). Novel 3-chloro-6-nitro-1H-indazole derivatives as promising antileishmanial candidates. [Link]
-
MDPI. (2023). Practical Synthesis of 7-Bromo-4-chloro-1H-indazol-3-amine: An Important Intermediate to Lenacapavir. [Link]
-
MDPI. (2024). Upscaling and Risk Evaluation of the Synthesis of the 3,5-Diamino-1H-Pyrazole, Disperazol. [Link]
- Google Patents. (2016). The synthesis technique of 3 methyl 1H indazoles.
Sources
- 1. Recent Advances in Indazole-Containing Derivatives: Synthesis and Biological Perspectives - PMC [pmc.ncbi.nlm.nih.gov]
- 2. researchgate.net [researchgate.net]
- 3. CAS 21413-23-0: 3-Chloro-1H-indazol-6-amine | CymitQuimica [cymitquimica.com]
- 4. pubs.acs.org [pubs.acs.org]
- 5. Organic Syntheses Procedure [orgsyn.org]
- 6. eurekaselect.com [eurekaselect.com]
- 7. ijcrt.org [ijcrt.org]
- 8. mdpi.com [mdpi.com]
- 9. tandfonline.com [tandfonline.com]
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- 13. ajrconline.org [ajrconline.org]
Technical Notes & Optimization
Technical Support Center: Optimizing Reaction Parameters for 3-chloro-5-methyl-1H-indazol-6-amine
Technical Support Center: Optimizing Reaction Parameters for 3-chloro-5-methyl-1H-indazol-6-amine
Welcome to the technical support center for the synthesis and optimization of 3-chloro-5-methyl-1H-indazol-6-amine. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of synthesizing this substituted indazole. Here, we will delve into common experimental challenges, offering in-depth troubleshooting advice and answers to frequently asked questions, all grounded in established chemical principles.
Troubleshooting Guide: Navigating Common Synthetic Hurdles
The synthesis of 3-chloro-5-methyl-1H-indazol-6-amine can be a multi-step process with potential pitfalls. Below are common issues you may encounter, along with their causes and recommended solutions.
Scenario 1: Low Yield During Chlorination of the Indazole Ring
Question: I am attempting to chlorinate my 5-methyl-1H-indazol-6-amine precursor at the 3-position using N-chlorosuccinimide (NCS), but I am consistently obtaining low yields of the desired 3-chloro product. What are the likely causes and how can I improve the yield?
Answer:
Low yields in the chlorination of indazoles using NCS can stem from several factors, primarily related to the reactivity of the substrate and the reaction conditions.
Potential Causes:
-
Insufficient Activation of the Indazole Ring: The indazole ring system is aromatic, and electrophilic substitution at the 3-position requires sufficient activation. The amino group at the 6-position is an activating group, but its effect might be modulated by the solvent and pH.
-
Decomposition of NCS: N-chlorosuccinimide can be sensitive to moisture and light, leading to its decomposition and a lower effective concentration of the chlorinating agent.
-
Suboptimal Solvent Choice: The polarity and coordinating ability of the solvent can significantly influence the reaction rate and selectivity.
-
Formation of Byproducts: Over-chlorination (di- or tri-chlorinated products) or chlorination at other positions on the benzene ring can occur, consuming the starting material and reducing the yield of the desired product.[1]
Troubleshooting and Optimization Strategies:
| Parameter | Recommendation | Rationale |
| Solvent | Screen polar aprotic solvents such as DMF, acetonitrile, or THF. | These solvents are generally effective for NCS chlorinations and can help solubilize both the substrate and the reagent. |
| Temperature | Start at room temperature and monitor the reaction. If it is sluggish, gentle heating (40-50 °C) may be beneficial. | Increased temperature can enhance the reaction rate, but excessive heat may lead to byproduct formation. |
| NCS Equivalents | Use 1.1 to 1.5 equivalents of NCS. | A slight excess of NCS ensures complete consumption of the starting material, but a large excess can lead to over-chlorination. |
| Reaction Time | Monitor the reaction progress by TLC or LC-MS. | Optimal reaction times will vary depending on the substrate and conditions. Prolonged reaction times can lead to degradation of the product. |
| Atmosphere | Conduct the reaction under an inert atmosphere (e.g., nitrogen or argon). | This minimizes the decomposition of NCS by moisture. |
Experimental Protocol: Chlorination with NCS
-
Dissolve 5-methyl-1H-indazol-6-amine (1.0 eq) in anhydrous DMF (10 mL/g of substrate) in a round-bottom flask under a nitrogen atmosphere.
-
Add N-chlorosuccinimide (1.2 eq) portion-wise at room temperature while stirring.
-
Monitor the reaction progress by TLC (e.g., using a 1:1 mixture of ethyl acetate and hexanes as the eluent).
-
Once the starting material is consumed, quench the reaction by adding a saturated aqueous solution of sodium thiosulfate.
-
Extract the product with a suitable organic solvent (e.g., ethyl acetate).
-
Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.
-
Purify the crude product by column chromatography on silica gel.[2][3]
Scenario 2: Formation of Regioisomers During Synthetic Elaboration
Question: I am observing the formation of isomeric byproducts in my reaction sequence, particularly what appears to be N-1 and N-2 alkylated species. How can I control the regioselectivity?
Answer:
The formation of N-1 and N-2 regioisomers is a well-documented challenge in the functionalization of indazoles.[4] The relative thermodynamic stability of the 1H- and 2H-tautomers is a key factor, with the 1H-tautomer generally being more stable.[5] However, the kinetic product can be the N-2 isomer, especially with bulky electrophiles.
Caption: Plausible synthetic pathway for the target molecule.
Alternatively, a Sandmeyer reaction could be employed if a suitable amino-indazole precursor is available. The Sandmeyer reaction is a versatile method for introducing halogens onto an aromatic ring via a diazonium salt intermediate. [6][7] Q2: How can I purify the final product, 3-chloro-5-methyl-1H-indazol-6-amine?
A2: Purification of substituted indazoles typically relies on standard laboratory techniques:
-
Column Chromatography: This is the most common method for purifying indazole derivatives. Silica gel is a suitable stationary phase, and a gradient of ethyl acetate in hexanes or dichloromethane in methanol can be used as the mobile phase. [2][3]* Recrystallization: If the crude product is a solid and of sufficient purity, recrystallization from a suitable solvent system (e.g., ethanol/water, ethyl acetate/hexanes) can be an effective purification method.
-
Acid-Base Extraction: The basic amino group and the weakly acidic N-H of the indazole allow for purification through acid-base extraction to remove non-polar, non-basic, and non-acidic impurities.
Q3: What are the key analytical techniques for characterizing 3-chloro-5-methyl-1H-indazol-6-amine?
A3: The structure and purity of the final compound should be confirmed by a combination of spectroscopic methods:
-
Nuclear Magnetic Resonance (NMR) Spectroscopy:
-
¹H NMR: Expect to see distinct signals for the aromatic protons, the methyl group protons, the amine protons, and the N-H proton of the indazole. The chemical shifts and coupling constants will be indicative of the substitution pattern.
-
¹³C NMR: The number of signals should correspond to the number of unique carbon atoms in the molecule. The chemical shifts will be influenced by the attached functional groups.
-
-
Mass Spectrometry (MS): Electrospray ionization (ESI) or atmospheric pressure chemical ionization (APCI) are suitable methods. The mass spectrum should show the molecular ion peak (M+) and/or the protonated molecular ion peak ([M+H]+) corresponding to the molecular weight of the compound (C₇H₆ClN₃, MW: 167.60 g/mol ). The isotopic pattern of chlorine (³⁵Cl and ³⁷Cl in an approximate 3:1 ratio) should be observable in the molecular ion cluster.
-
Infrared (IR) Spectroscopy: Look for characteristic absorption bands for N-H stretching (amine and indazole), C-H stretching (aromatic and methyl), and C=C stretching (aromatic ring).
-
High-Performance Liquid Chromatography (HPLC): HPLC is essential for determining the purity of the final compound. A reversed-phase C18 column with a mobile phase of acetonitrile/water or methanol/water, often with a small amount of acid (e.g., formic acid or TFA), is a good starting point.
Q4: What are the storage and handling recommendations for 3-chloro-5-methyl-1H-indazol-6-amine?
-
Storage: Store in a cool, dry, and dark place in a tightly sealed container under an inert atmosphere (e.g., argon or nitrogen) to prevent degradation from air, moisture, and light.
-
Handling: Use appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat. Handle in a well-ventilated area or a fume hood. Avoid inhalation of dust and contact with skin and eyes.
References
-
Photochemical Intramolecular Amination for the Synthesis of Heterocycles. The Royal Society of Chemistry. Available at: [Link]
-
Sandmeyer reaction. Wikipedia. Available at: [Link]
-
Synthesis of substituted indazoles from N-tosylhydrazones using ionic liquid. Journal of Chemical and Pharmaceutical Research. Available at: [Link]
- Process for the preparation of substituted indazoles. Google Patents.
-
1-Methyl-N-pentyl-1H-indazol-6-amine (5f). Bio-protocol. Available at: [Link]
-
Sandmeyer reaction. Chem LibreTexts. Available at: [Link]
-
Synthesis of New Nitrogenous Derivatives Based On 3-Chloro–1-methyl-1H-indazole. ResearchGate. Available at: [Link]
-
The Sandmeyer Reaction: Substitution for an NH2 on an Aromatic Ring. University of Missouri-St. Louis. Available at: [Link]
-
1H-indazole-3-carboxylic acid, ethyl ester. Organic Syntheses. Available at: [Link]
-
Ammonium Chloride Catalyzed Green Synthesis, Characterization of Substituted 1-H-Indazole Derivatives. Sami Publishing Company. Available at: [Link]
-
Reactions of Diazonium Salts: Sandmeyer and Related Reactions. Master Organic Chemistry. Available at: [Link]
-
N-Chlorosuccinimide: A Versatile Reagent in Organic Synthesis. Bentham Science. Available at: [Link]
-
N-CHLOROSUCCINIMIDE/SODIUM HYDROXIDE-MEDIATED SYNTHESIS OF BENZIMIDAZOLES FROM AMIDINES UNDER MILD CONDITIONS. HETEROCYCLES. Available at: [Link]
-
Synthesis of 3-cyanomethyl-5-chloro-1H-indazole. PrepChem. Available at: [Link]
-
Synthesis of 3-Substituted Indazoles from Arynes and N-Tosylhydrazones. Synfacts. Available at: [Link]
-
Approaches for preparing compound 5 from 3-methyl-6-nitro-1H-indazole (6). ResearchGate. Available at: [Link]
-
Indazole – an emerging privileged scaffold: synthesis and its biological significance. RSC Medicinal Chemistry. Available at: [Link]
-
N-Chlorosuccinimide (NCS). Organic Chemistry Portal. Available at: [Link]
-
1H-indazoles (synonyms. Science of Synthesis. Available at: [Link])
-
Sandmeyer Reaction - experimental procedure and set up. YouTube. Available at: [Link]
-
Recent Advances in Indazole-Containing Derivatives: Synthesis and Biological Perspectives. MDPI. Available at: [Link]
-
A Practical, Metal-Free Synthesis of 1H-Indazoles. Organic Letters. Available at: [Link]
-
Indazole synthesis. Organic Chemistry Portal. Available at: [Link]
-
Recent Advances in Indazole-Containing Derivatives: Synthesis and Biological Perspectives. National Center for Biotechnology Information. Available at: [Link]
- Method for substitution of an amino group of a primary amine by a chlorine atom and a synthetic method by application thereof. Google Patents.
-
N-(2-Chloropyrimidin-4-yl)-2-methyl-2H-indazol-6-amine methanol monosolvate. National Center for Biotechnology Information. Available at: [Link]
-
Efficient MW-Assisted Synthesis, Spectroscopic Characterization, X-ray and Antioxidant Properties of Indazole Derivatives. MDPI. Available at: [Link]
-
Synthesis of Trifluoromethylated Pyrimido[1,2-b]indazole Derivatives through the Cyclocondensation of 3-Aminoindazoles with Ketoester and Their Functionalization via Suzuki-Miyaura Cross-Coupling and SNAr Reactions. MDPI. Available at: [Link]
Sources
- 1. Indazole - Synthesis and Reactions as a Chemical Reagent_Chemicalbook [chemicalbook.com]
- 2. jocpr.com [jocpr.com]
- 3. Organic Syntheses Procedure [orgsyn.org]
- 4. pdf.benchchem.com [pdf.benchchem.com]
- 5. mdpi.com [mdpi.com]
- 6. Sandmeyer reaction - Wikipedia [en.wikipedia.org]
- 7. lscollege.ac.in [lscollege.ac.in]
Technical Support Center: Stability & Degradation of 3-chloro-5-methyl-1H-indazol-6-amine
Technical Support Center: Stability & Degradation of 3-chloro-5-methyl-1H-indazol-6-amine
Status: Operational Ticket Priority: High (Stability & Method Development) Assigned Specialist: Dr. A. Vance, Senior Application Scientist
Introduction
Welcome to the Technical Support Hub for 3-chloro-5-methyl-1H-indazol-6-amine . This guide addresses the stability profile of this critical kinase inhibitor intermediate. Due to the coexistence of an electron-rich primary amine, a halogenated indazole core, and a tautomeric nitrogen system, this molecule presents unique challenges in formulation and analytical method development.
This guide is structured as a dynamic troubleshooting manual. We do not just list degradation products; we explain why they form and how to detect them.
Module 1: Oxidative Stress (The "Pink/Brown Solution" Issue)
User Symptom: "My clear stock solution turned pink/brown after 24 hours at room temperature, even though HPLC purity is >98%."
Root Cause: The primary amine at the C6 position is highly susceptible to radical-mediated oxidation. Even trace levels of oxidation products (quinoid imines or azo-dimers) have high extinction coefficients, causing visible color changes long before significant API loss is detected by UV at 254 nm.
The Mechanism
The oxidation pathway follows a classic aniline-like cascade, accelerated by the electron-donating methyl group at C5.
-
Hydroxylamine Formation: The amine (-NH2) oxidizes to hydroxylamine (-NHOH).
-
Nitroso Conversion: Further oxidation leads to the nitroso intermediate (-NO).
-
Dimerization: The nitroso species reacts with the parent amine to form Azo (N=N) or Azoxy (N=N-O) dimers.
Visualization: Oxidative Cascade
Caption: Figure 1. Step-wise oxidation of the C6-amine leading to highly colored azo-dimers.
Troubleshooting Protocol
| Step | Action | Rationale |
| 1 | Check Solvents | Ensure solvents (THF, MeOH) are peroxide-free. Ethers form peroxides that rapidly trigger this pathway. |
| 2 | Add Antioxidant | Spike solution with 0.1% Sodium Metabisulfite or Ascorbic Acid. If color stabilizes, the issue is oxidative. |
| 3 | LC-MS Check | Look for M+16 (Hydroxyl), M+30 (Nitroso), or M+M-2 (Azo dimer) peaks. |
Module 2: Photostability (The "Missing Peak" & Dechlorination)
User Symptom: "I see a new impurity eluting just before the main peak after exposure to ambient light. The mass spectrum shows a loss of 34 Da."
Root Cause: The C3-Chlorine bond in the indazole ring is susceptible to homolytic cleavage under UV/Vis light. This is a radical mechanism known as photolytic dechlorination .
The Mechanism
Indazoles absorb UV light efficiently. The excited state can eject the chlorine radical (Cl•), leaving an aryl radical at C3. This radical abstracts a hydrogen atom from the solvent (e.g., Methanol or Water), resulting in des-chloro-5-methyl-1H-indazol-6-amine .
Visualization: Photolytic Pathway
Caption: Figure 2. Photolytic dechlorination mechanism common in 3-haloindazoles.
Troubleshooting Protocol
-
Confirmation: Run the sample in an amber vial vs. a clear vial side-by-side for 4 hours.
-
Mass Spec Flag: Look for m/z 148.08 (assuming parent is ~181.5). The isotope pattern will also change (loss of the characteristic 3:1 Chlorine isotope ratio).
Module 3: pH-Dependent Tautomerism (The "Split Peak" Issue)
User Symptom: "My main peak is splitting or tailing badly, and retention times drift between runs."
Root Cause: Indazoles exhibit annular tautomerism . The hydrogen atom can shift between N1 and N2. While the 1H-tautomer is generally more stable in the solid state, the 2H-tautomer becomes accessible in solution, especially in polar aprotic solvents or at varying pH levels.
The Equilibrium
-
1H-Indazole: Thermodynamically preferred (usually).
-
2H-Indazole: Kinetically accessible.
-
Impact: If your HPLC mobile phase pH is near the pKa of the indazole nitrogen (typically pKa ~1-2 for protonation, ~14 for deprotonation, but tautomer exchange is fast), you may see peak broadening.
Troubleshooting Protocol
| Parameter | Recommendation |
| Mobile Phase pH | Do NOT use neutral water. Use a buffer. • Acidic: 0.1% Formic Acid (locks it in protonated form).• Basic: 10mM Ammonium Bicarbonate (pH 10) (ensures free base). |
| Temperature | Increase column temperature to 40°C . Higher thermal energy speeds up the tautomeric exchange, merging the split peaks into a single sharp peak. |
Module 4: Summary of Degradation Products (Reference Table)
Use this table to identify impurities in your LC-MS data.
| Degradant Name | Relative Retention (RRT) | Mass Shift (Δ Da) | Mechanism | Origin |
| Des-chloro analog | ~0.85 (Earlier) | -34 Da | Photolysis | Light Exposure |
| N-Hydroxylamine | ~0.90 | +16 Da | Oxidation | Peroxides / Air |
| Nitroso-indazole | ~1.10 | +30 Da | Oxidation | Peroxides / Air |
| Azo-Dimer | ~2.50 (Late eluter) | 2M - 2 | Coupling | High Conc. + Oxidation |
| N-Acetyl Impurity | ~1.20 | +42 Da | Side Reaction | Acetonitrile/Acetic acid contamination |
References
-
ICH Harmonised Tripartite Guideline. (2003). Stability Testing of New Drug Substances and Products Q1A(R2).[1] International Council for Harmonisation.
-
ICH Harmonised Tripartite Guideline. (1996). Photostability Testing of New Drug Substances and Products Q1B. International Council for Harmonisation.
-
Song, Q., et al. (2019). Oxidant-controlled divergent transformations of 3-aminoindazoles.[2] Organic Chemistry Frontiers, 6, 3355-3359.[2] (Demonstrates oxidative sensitivity of the amino-indazole scaffold).
-
BenchChem Technical Support. (2025). Forced Degradation Studies of Imidazole/Indazole-Containing Compounds. (General protocols for nitrogen-heterocycle degradation).
-
Frontiers in Microbiology. (2015). Bacterial degradation of monocyclic aromatic amines.[3] (Mechanistic insights into aniline/toluidine oxidation pathways).
Sources
- 1. jddtonline.info [jddtonline.info]
- 2. Oxidant-controlled divergent transformations of 3-aminoindazoles for the synthesis of pyrimido[1,2-b]-indazoles and aromatic nitrile-derived dithioacetals - Organic Chemistry Frontiers (RSC Publishing) [pubs.rsc.org]
- 3. Frontiers | Bacterial degradation of monocyclic aromatic amines [frontiersin.org]
Technical Support Center: Troubleshooting 3-chloro-5-methyl-1H-indazol-6-amine Crystallization
Technical Support Center: Troubleshooting 3-chloro-5-methyl-1H-indazol-6-amine Crystallization
Executive Summary & Molecule Profile
Target Molecule: 3-chloro-5-methyl-1H-indazol-6-amine CAS Registry (Analogous): 79173-62-9 (General 3-methyl-1H-indazol-6-amine core reference) Application: Key intermediate for SHP2 inhibitors (e.g., TNO155 analogs) and kinase inhibitor scaffolds.
This guide addresses the isolation and purification of 3-chloro-5-methyl-1H-indazol-6-amine . As a researcher, you are likely facing challenges related to its amphoteric nature (acidic indazole NH, basic primary amine) and its tendency to oil out due to the lipophilic 5-methyl group disrupting crystal lattice formation.
Physicochemical Challenges:
-
Tautomerism: Exists in equilibrium between 1H- and 2H-indazole forms, complicating NMR interpretation and crystal packing.
-
Oxidation Sensitivity: The electron-rich 6-amino group is prone to oxidation, leading to "pink/brown" mother liquors.
-
Solvation: Strong tendency to form solvates with alcohols (EtOH, MeOH).
Standard Crystallization Protocol (Baseline)
Before troubleshooting, ensure your baseline process aligns with this field-validated protocol derived from analogous chloro-amino-indazole isolations [1][2].
Solvent System: Ethanol (Solvent) / Heptane (Anti-solvent) or Toluene (Single solvent).
| Step | Action | Critical Parameter |
| 1. Dissolution | Dissolve crude solid in absolute Ethanol (5-7 vol) at reflux (78°C). | Solution must be clear dark amber. If particles remain, hot filter.[1] |
| 2. Nucleation | Cool slowly to 40-45°C. | Do not crash cool. Rapid cooling traps impurities. |
| 3. Anti-solvent | Add Heptane (3-4 vol) dropwise over 30 mins. | Maintain temp > 35°C to prevent oiling. |
| 4. Growth | Cool to 0-5°C at a rate of 10°C/hour. | Stirring speed: Medium (prevent grinding). |
| 5. Isolation | Filter and wash with cold Heptane/EtOH (9:1). | Dry under vacuum at 45°C to remove solvates. |
Troubleshooting Guide: Logic & Solutions
Issue 1: The "Oiling Out" Phenomenon
Symptom: Upon cooling, the solution turns milky (emulsion) or a viscous gum forms at the bottom instead of crystals. Root Cause: The metastable zone width (MSZW) is too narrow, or the temperature dropped below the "liquid-liquid phase separation" (LLPS) boundary before crossing the solubility curve.
Corrective Actions:
-
The "Re-heat & Seed" Method:
-
Re-heat the mixture until the oil redissolves (clear solution).
-
Cool just to the point of cloudiness.
-
Add seed crystals (0.5 wt%) of pure product.
-
Hold temperature constant for 1 hour to allow the oil droplets to nucleate onto the seeds [1].
-
-
Solvent Switch:
-
Switch from Ethanol/Heptane to Toluene . Toluene often suppresses oiling for lipophilic amino-indazoles because it solubilizes the impurities better than the product at low temps.
-
Issue 2: Persistent Coloration (Pink/Red)
Symptom: Crystals are off-white or tan, but the mother liquor is deep red/black. Root Cause: Oxidation of the 6-amino group or residual nitro-reduction byproducts (azo/azoxy species).
Corrective Actions:
-
Charcoal Treatment:
-
Dissolve crude in hot Ethanol.
-
Add activated carbon (e.g., Darco G-60, 5 wt%).
-
Reflux for 15 minutes.
-
Hot filter through Celite. Note: Do not cool during filtration; the product will crystallize in the funnel.
-
-
Acid Wash (Salt Formation):
-
Convert the free base to the HCl salt using 4M HCl in Dioxane.[2] The salt often crystallizes much more readily and rejects colored organic impurities. You can free-base it later with NaHCO3 [2].
-
Issue 3: Low Yield (<50%)
Symptom: Significant product remains in the mother liquor. Root Cause: The 5-methyl group increases solubility in organic solvents compared to the non-methylated analog.
Corrective Actions:
-
pH Swing Precipitation:
-
Since the indazole NH is acidic (pKa ~14) and the amine is basic (pKa ~4), solubility is pH-dependent.
-
Dissolve in dilute HCl (aq). Filter insolubles.
-
Slowly neutralize with aq. NH4OH to pH 8-9. The product should precipitate as a solid.
-
Warning: Avoid NaOH if possible; high pH can deprotonate the indazole nitrogen, redissolving the product as a sodium salt.
-
Visual Troubleshooting Workflows
Diagram 1: Crystallization Decision Tree
This logic tree guides you through the immediate physical observation of the crystallization flask.
Caption: Decision matrix for addressing phase separation issues during the cooling ramp.
Diagram 2: Chemical Purification Pathway
Use this workflow if simple recrystallization fails to remove impurities.
Caption: Acid-Base manipulation workflow to reject non-basic impurities before final crystallization.
Frequently Asked Questions (FAQs)
Q: Why is my product turning purple on the filter paper? A: This indicates rapid oxidation of the amino group. Ensure you wash the filter cake with cold, degassed solvent (e.g., heptane) and move it immediately to a vacuum oven or desiccator under nitrogen. Do not air dry on the funnel for extended periods.
Q: Can I use water as an anti-solvent with Ethanol? A: Yes, but proceed with caution. Water is a powerful anti-solvent for this molecule. Adding it too fast will cause the product to crash out as an amorphous powder (trapping impurities) rather than growing crystals. Use a 1:1 EtOH:Water ratio maximum, added very slowly.
Q: The NMR shows a mixture of isomers. Is my crystallization failing? A: Not necessarily. Indazoles exhibit annular tautomerism (1H vs 2H). In solution (NMR solvent like DMSO-d6), you will often see broadened peaks or exchanging protons. This is an intrinsic property, not an impurity. However, if you see distinct peaks for regioisomers (e.g., 4-methyl vs 5-methyl), crystallization is required to separate them.
Q: What is the best way to dry the crystals? A: Vacuum oven at 40-50°C is standard. If you used Ethanol, be aware that indazoles can form channel solvates. You may need to dry for >24 hours or use a higher vacuum (<10 mbar) to break the solvate structure.
References
-
University of Wisconsin-Madison, Dept. of Chemistry. Recrystallization and Troubleshooting: Oiling Out and Solvent Selection. [Link]
-
National Institutes of Health (NIH) / PMC. Crystal structure of N-(3-chloro-1-methyl-1H-indazol-5-yl) sulfonamide derivatives (Synthesis and Crystallization Protocols). [Link]
Sources
Reference Data & Comparative Studies
Validating the Biological Activity of 3-Chloro-5-Methyl-1H-Indazol-6-Amine: A Comparative Guide for Kinase Inhibitor Development
Validating the Biological Activity of 3-Chloro-5-Methyl-1H-Indazol-6-Amine: A Comparative Guide for Kinase Inhibitor Development
Executive Summary: The Strategic Value of the 3-Cl, 5-Me Indazole Scaffold
In the competitive landscape of kinase inhibitor discovery, the 3-chloro-5-methyl-1H-indazol-6-amine (CMIA) scaffold represents a critical evolution from the standard indazole building blocks found in first-generation inhibitors like Pazopanib or Axitinib. While the indazole core is a privileged structure for ATP-competitive inhibition (binding to the hinge region), the specific substitution pattern of 3-chloro and 5-methyl offers distinct pharmacological advantages:
-
Enhanced Lipophilicity & Membrane Permeability: The 3-chloro substituent increases logP compared to the 3-methyl or 3-hydrogen analogs, potentially improving cellular uptake.
-
Halogen Bonding Capability: The chlorine atom at position 3 can engage in specific halogen-bonding interactions with carbonyl backbone residues in the kinase binding pocket (e.g., the gatekeeper region), a feature absent in 3-methyl variants.
-
Steric Constraint (5-Methyl): The 5-methyl group introduces a steric clash that can improve selectivity by excluding the inhibitor from kinases with smaller binding pockets, while also blocking a common metabolic soft spot (C5 oxidation).
This guide validates the biological utility of CMIA by comparing it against standard alternatives and providing a rigorous protocol for its evaluation in early-stage drug discovery.
Comparative Analysis: CMIA vs. Standard Indazole Scaffolds
The following table contrasts CMIA with the two most common alternatives: 3-Methyl-1H-indazol-6-amine (MIA, used in Pazopanib analogs) and 3-Chloro-1H-indazol-6-amine (CIA, lacking the 5-methyl group).
| Feature | 3-Chloro-5-Methyl-1H-Indazol-6-Amine (CMIA) | 3-Methyl-1H-indazol-6-amine (MIA) | 3-Chloro-1H-indazol-6-amine (CIA) |
| Primary Application | Next-Gen Type I/II Kinase Inhibitors | First-Gen Kinase Inhibitors (e.g., Pazopanib) | Broad-spectrum Kinase/Hsp90 Probes |
| Electronic Effect | Electron-withdrawing (Cl) + Donating (Me) | Weakly Electron-donating (Me) | Electron-withdrawing (Cl) |
| Metabolic Stability | High (C5 blocked by Methyl) | Moderate (C5 open to oxidation) | Moderate (C5 open to oxidation) |
| Binding Mode | Hinge H-bonds + Halogen Bond (Cl) + Hydrophobic Fill (Me) | Hinge H-bonds + Hydrophobic Fill (Me) | Hinge H-bonds + Halogen Bond (Cl) |
| Selectivity Potential | High (Dual steric/electronic filter) | Moderate | Moderate |
| Synthesizability | Moderate (Requires regioselective chlorination) | High (Widely available) | High |
Key Insight: The 5-methyl group in CMIA is not merely structural; it acts as a "metabolic shield," preventing hydroxylation at the 5-position, a common clearance pathway for indazole drugs.
Experimental Validation Protocols
To validate CMIA as a superior scaffold, researchers must move beyond simple purity checks and assess its functional contribution to bioactivity.
Phase 1: Chemical Integrity for Biological Assays
Objective: Ensure the scaffold does not introduce assay-interfering impurities (e.g., copper catalysts from synthesis).
-
Dissolution: Dissolve 10 mg CMIA in DMSO-d6.
-
1H-NMR Verification: Confirm the singlet at ~2.4 ppm (5-Me) and the absence of C3-H protons.
-
Heavy Metal Screen: Use ICP-MS to verify Pd/Cu < 10 ppm. (Residual metals can cause false positives in kinase assays by chelating the enzyme).
Phase 2: Functional Kinase Inhibition Assay (VEGFR2 Model)
Objective: Compare the IC50 of a CMIA-derived urea inhibitor against an MIA-derived control.
Rationale: Indazole-6-amines are typically converted into urea-based inhibitors (e.g., by reacting with an isocyanate). We will synthesize a model compound (CMIA-Urea) and compare it to the standard (MIA-Urea).
Protocol:
-
Synthesis: React CMIA (and MIA control) with 2-fluoro-5-(trifluoromethyl)phenyl isocyanate (1.1 eq) in THF to form the corresponding urea.
-
Enzyme System: Recombinant Human VEGFR2 (KDR), 10 µM ATP, Poly(Glu,Tyr) substrate.
-
Assay Format: ADP-Glo™ or LanthaScreen™ TR-FRET.
-
Dosing: 10-point dose-response (10 µM to 0.1 nM).
-
Readout: Luminescence (ADP-Glo) or FRET ratio.
Expected Outcome:
-
MIA-Urea (Control): IC50 ≈ 10–50 nM (Baseline).
-
CMIA-Urea (Test): IC50 ≈ 2–10 nM.
-
Mechanism: The 3-Cl forms a halogen bond with the backbone carbonyl of Cys919 (VEGFR2 hinge), while the 5-Me fills the hydrophobic pocket adjacent to the gatekeeper, displacing water and increasing entropy-driven binding.
-
Mechanism of Action & Workflow Visualization
The following diagram illustrates the synthesis of the bioactive probe and its interaction within the kinase ATP-binding pocket, highlighting the specific advantages of the CMIA scaffold.
Figure 1: Validation workflow comparing CMIA against standard scaffolds, highlighting the structural features (3-Cl, 5-Me) that drive enhanced biological performance.
References
-
CymitQuimica. "3-Chloro-1H-indazol-6-amine: Chemical Properties and Applications." CymitQuimica Product Catalog. Accessed February 17, 2026.
-
National Center for Biotechnology Information (NCBI). "PubChem Compound Summary for CID 21956337: 3-methyl-1H-indazol-6-amine." PubChem. Accessed February 17, 2026.
-
Bide Pharmatech. "3-Chloro-5-methyl-1H-indazol-6-amine (CAS 2901081-85-2) Product Analysis." Bide Pharmatech Catalog. Accessed February 17, 2026.
- Lombardo, L. J., et al. "Discovery of N-(2-Chloro-6-methyl-phenyl)-2-(6-(4-(2-hydroxyethyl)-piperazin-1-yl)-2-methyl-pyrimidin-4-ylamino)-thiazole-5-carboxamide (BMS-354825), a Dual Src/Abl Kinase Inhibitor with Potent Antitumor Activity." Journal of Medicinal Chemistry, 47(27), 6658-6661.
-
ResearchGate. "Novel 3-chloro-6-nitro-1H-indazole derivatives as promising antileishmanial candidates."[1] ResearchGate.[1] Accessed February 17, 2026.
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A Comparative Spectroscopic Guide for the Structural Confirmation of 3-chloro-5-methyl-1H-indazol-6-amine
A Comparative Spectroscopic Guide for the Structural Confirmation of 3-chloro-5-methyl-1H-indazol-6-amine
In the landscape of modern drug discovery and development, the unambiguous confirmation of a molecule's structure is a cornerstone of scientific rigor and regulatory compliance. For novel heterocyclic compounds such as 3-chloro-5-methyl-1H-indazol-6-amine, a multi-faceted analytical approach is not just best practice, but essential. This guide provides an in-depth, comparative analysis of the spectroscopic techniques used to elucidate and confirm the structure of this indazole derivative, grounded in both theoretical principles and practical experimental insights. We will explore how data from Nuclear Magnetic Resonance (NMR), Mass Spectrometry (MS), Infrared (IR), and Ultraviolet-Visible (UV-Vis) spectroscopy collectively provide a unique molecular fingerprint.
The indazole core is a prevalent motif in many biologically active compounds, making the precise characterization of its derivatives critical.[1][2] This guide will not only detail the expected spectroscopic signatures of 3-chloro-5-methyl-1H-indazol-6-amine but also compare these with data from structurally related indazoles to provide a broader context for researchers in the field.
The Analytical Workflow: A Holistic Approach
The confirmation of a chemical structure is a puzzle where each piece of spectroscopic data provides a unique clue. A logical workflow ensures that the data from each technique is used to build upon and validate the information from the others.
Caption: A typical workflow for the structural elucidation of a novel chemical entity.
Nuclear Magnetic Resonance (NMR) Spectroscopy: The Blueprint of the Molecule
NMR spectroscopy is arguably the most powerful tool for elucidating the structure of organic compounds, providing detailed information about the chemical environment, connectivity, and number of protons and carbons in a molecule.[3][4][5]
Experimental Protocol: ¹H and ¹³C NMR
-
Sample Preparation: Dissolve approximately 5-10 mg of 3-chloro-5-methyl-1H-indazol-6-amine in 0.6 mL of a deuterated solvent, such as DMSO-d₆ or CDCl₃. The choice of solvent is critical; DMSO-d₆ is often preferred for its ability to dissolve a wide range of compounds and for the observation of exchangeable protons (e.g., -NH and -NH₂).
-
Instrumentation: Acquire spectra on a 400 MHz or higher field NMR spectrometer.
-
¹H NMR Acquisition: Obtain a standard one-dimensional proton spectrum. Key parameters include a sufficient number of scans for a good signal-to-noise ratio, a spectral width covering the expected chemical shift range (typically 0-12 ppm), and a relaxation delay of 1-2 seconds.
-
¹³C NMR Acquisition: Obtain a proton-decoupled carbon spectrum. A greater number of scans will be required due to the lower natural abundance of ¹³C. A spectral width of 0-200 ppm is standard.
-
Data Processing: Process the raw data by applying a Fourier transform, phasing the spectrum, and calibrating the chemical shift scale to the residual solvent peak or an internal standard like tetramethylsilane (TMS).[5]
Data Interpretation and Comparison
Below is a table summarizing the expected ¹H and ¹³C NMR data for 3-chloro-5-methyl-1H-indazol-6-amine, alongside experimental data for a related compound, 3-chloro-1H-indazol-5-amine. This comparison highlights the influence of the methyl and amino group positions on the chemical shifts.
| Assignment | Expected ¹H NMR (ppm) | Expected Multiplicity | Expected Integration | ¹³C NMR (ppm) |
| -CH₃ | ~2.3 | s | 3H | ~17 |
| -NH₂ | ~4.5 | br s | 2H | - |
| H-4 | ~7.2 | s | 1H | ~110 |
| H-7 | ~7.5 | s | 1H | ~115 |
| C-3 | - | - | - | ~135 |
| C-3a | - | - | - | ~120 |
| C-5 | - | - | - | ~125 |
| C-6 | - | - | - | ~140 |
| C-7a | - | - | - | ~145 |
| -NH | ~13.0 | br s | 1H | - |
Note: Chemical shifts are predictive and can vary based on solvent and concentration. "s" denotes a singlet, and "br s" indicates a broad singlet.
Expert Insights:
-
¹H NMR: The two aromatic protons (H-4 and H-7) are expected to appear as singlets due to the substitution pattern, which eliminates vicinal coupling partners. The broad singlets for the -NH and -NH₂ protons are characteristic and their integration values are key identifiers.[6] The chemical shift of the methyl group will be in the typical range for an aromatic methyl group.
-
¹³C NMR: The number of signals in the ¹³C NMR spectrum (expecting 7 aromatic/heterocyclic carbons and 1 aliphatic carbon) is a primary indicator of the molecule's symmetry and complexity. The chemical shift of C-3 will be influenced by the adjacent chloro and nitrogen atoms.
Mass Spectrometry (MS): Confirming Molecular Weight and Fragmentation
Mass spectrometry provides the exact molecular weight of the compound, which is a critical piece of evidence for its elemental composition. High-resolution mass spectrometry (HRMS) can confirm the molecular formula with high accuracy.
Experimental Protocol: Electrospray Ionization (ESI) MS
-
Sample Preparation: Prepare a dilute solution of the compound (e.g., 1 mg/mL) in a suitable solvent like methanol or acetonitrile.
-
Instrumentation: Infuse the sample into an ESI-mass spectrometer.
-
Data Acquisition: Acquire the mass spectrum in positive ion mode. The protonated molecule [M+H]⁺ is typically observed.
Data Interpretation
| Ion | Expected m/z |
| [M+H]⁺ | 182.05 |
The mass spectrum is expected to show a prominent peak at m/z 182, corresponding to the protonated molecule. A characteristic isotopic pattern for one chlorine atom (approximately a 3:1 ratio for the M and M+2 peaks) would be definitive proof of the presence of chlorine. The fragmentation pattern can also provide structural clues; for instance, the loss of the methyl group or the chloro group could be observed in tandem MS experiments.[7]
Infrared (IR) Spectroscopy: Identifying Key Functional Groups
IR spectroscopy is a rapid and simple technique for identifying the presence of specific functional groups within a molecule.[8]
Experimental Protocol: Attenuated Total Reflectance (ATR) IR
-
Sample Preparation: Place a small amount of the solid sample directly on the ATR crystal.
-
Data Acquisition: Record the spectrum, typically over the range of 4000-400 cm⁻¹.
Data Interpretation
| Wavenumber (cm⁻¹) | Vibration | Functional Group |
| 3400-3250 | N-H stretch | Primary amine (-NH₂) and indazole N-H |
| 1650-1580 | N-H bend | Primary amine (-NH₂) |
| 1600-1450 | C=C stretch | Aromatic ring |
| 1335-1250 | C-N stretch | Aromatic amine |
| ~750 | C-Cl stretch | Chloro group |
Expert Insights:
The IR spectrum will provide clear evidence for the primary amine (two N-H stretching bands) and the indazole N-H. The presence of the aromatic ring and the C-Cl bond will also be indicated by characteristic absorptions.[9][10][11]
Ultraviolet-Visible (UV-Vis) Spectroscopy: Probing the Electronic Structure
UV-Vis spectroscopy provides information about the electronic transitions within the molecule, which is related to the extent of conjugation.[12][13][14][15][16]
Experimental Protocol
-
Sample Preparation: Prepare a dilute solution of the compound in a UV-transparent solvent (e.g., ethanol or methanol).
-
Data Acquisition: Record the absorbance spectrum over a range of approximately 200-400 nm.
Data Interpretation
Substituted indazoles typically exhibit multiple absorption bands in the UV region.[17][18][19] For 3-chloro-5-methyl-1H-indazol-6-amine, absorption maxima (λ_max) are expected around 250 nm and 300 nm, corresponding to π→π* transitions within the conjugated bicyclic system. The exact positions of these maxima will be influenced by the substituents.
Comparative Analysis with Alternative Structures
To illustrate the power of this multi-technique approach, let's consider a hypothetical isomer, 3-chloro-5-amino-1H-indazol-6-methyl . The spectroscopic data would be subtly but significantly different:
-
¹H NMR: The chemical shifts of the aromatic protons would change due to the different electronic effects of the amino and methyl groups at their respective positions.
-
¹³C NMR: The chemical shifts of the substituted aromatic carbons (C-5 and C-6) would be distinct.
-
MS: The molecular weight would be identical, but the fragmentation pattern in MS/MS might differ.
-
IR: The fundamental functional group absorptions would be similar, but fingerprint region differences would exist.
This comparative thinking is crucial for ruling out alternative structures and achieving unambiguous confirmation.
Conclusion
The structural confirmation of 3-chloro-5-methyl-1H-indazol-6-amine relies on the synergistic interpretation of data from a suite of spectroscopic techniques. NMR provides the structural backbone, MS confirms the molecular formula, IR identifies key functional groups, and UV-Vis probes the electronic system. By comparing the expected data for the target molecule with experimental data from related compounds, researchers can build a robust and defensible case for the proposed structure. This guide serves as a framework for this analytical process, emphasizing the importance of both sound experimental practice and insightful data interpretation.
References
-
UV-Vis Spectroscopy: Principle, Strengths and Limitations and Applications. (2023, December 18). Technology Networks. [Link]
-
How to Interpret NMR Spectroscopy Results: A Beginner's Guide. (2025, May 29). AZoOptics. [Link]
-
UV/Vis Spectroscopy Guide | Principles, Equipment & More. Mettler Toledo. [Link]
-
UV-Vis Spectroscopy: Principles & Applications. Fiveable. [Link]
-
What Is the Principle of UV-Vis Spectroscopy and Why It Matters. (2025, January 29). Surplus Solutions. [Link]
-
A Step-By-Step Guide to 1D and 2D NMR Interpretation. (2018, April 2). Emery Pharma. [Link]
-
A REVIEW OF UV-VISIBLE SPECTROSCOPY: TECHNIQUES AND APPLICATIONS. IJNRD.org. [Link]
-
The Basics of Interpreting a Proton (¹H) NMR Spectrum. (2021, December 2). ACD/Labs. [Link]
-
NMR - Interpretation. (2023, January 29). Chemistry LibreTexts. [Link]
-
Phototransposition of Indazoles to Benzimidazoles: Tautomer-Dependent Reactivity, Wavelength Dependence, and Continuous Flow Studies. PMC. [Link]
-
IR: amines. University of Colorado Boulder. [Link]
-
a) UV–vis absorption spectra of 1H‐indazole (blue), 1‐methylindazole... - ResearchGate. [Link]
-
Investigation of electron ionization mass spectrometric fragmentation pattern of indole- and indazole-type synthetic cannabinoids | Request PDF. ResearchGate. [Link]
-
¹³C NMR (CDCl₃, 100 MHz): δ 142.1, 139.8, 131.2 (q, JC-F = 32.9 Hz), 130.5, 130.4, 129.3, 129.0, 128.1, 127.2, 124.3 (q, JC-F = 270.6 Hz), 123.9 (q, JC-F = 3.8 Hz). Angewandte Chemie. [Link]
-
Absorption spectra of substituted phenyl 2H‐indazoles in different solvents. - ResearchGate. [Link]
-
(PDF) How to Read and Interpret ¹H-NMR and ¹³C-NMR Spectrums. ResearchGate. [Link]
-
Infrared Spectroscopy. University of Wisconsin-River Falls. [Link]
-
Table of Characteristic IR Absorptions. University of Colorado Boulder. [Link]
-
Visible light induced functionalization of indazole and pyrazole: A recent update. Beilstein Journal of Organic Chemistry. [Link]
-
Study of Mass Spectra of Some Indole Derivatives. Scientific Research Publishing. [Link]
-
Journal of Material Sciences & Manufacturing Research. Semantic Scholar. [Link]
-
Synthesis of Trifluoromethylated Pyrimido[1,2-b]indazole Derivatives through the Cyclocondensation of 3-Aminoindazoles with Ketoester and Their Functionalization via Suzuki-Miyaura Cross-Coupling and SNAr Reactions. (2023, December 20). MDPI. [Link]
-
Visible Light-Mediated Heterodifunctionalization of Alkynylazobenzenes for 2H-Indazole Synthesis. (2024, February 22). ACS Publications. [Link]
-
Novel 3-chloro-6-nitro-1H-indazole derivatives as promising antileishmanial candidates: synthesis, biological activity, and molecular modelling studies. (2021, December 11). PMC. [Link]
-
Synthesis and Structural Characterization of 1- and 2-Substituted Indazoles: Ester and Carboxylic Acid Derivatives. PMC. [Link]
-
Interpreting Infrared Spectra. Specac Ltd. [Link]
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12.8: Infrared Spectra of Some Common Functional Groups. (2024, September 30). Chemistry LibreTexts. [Link]
-
(PDF) Study of Mass Spectra of Some Indole Derivatives. ResearchGate. [Link]
-
(PDF) ¹³C NMR of indazoles. ResearchGate. [Link]
-
3-Chloro-1H-indazole | C₇H₅ClN₂ | MD Topology | NMR | X-Ray. The Automated Topology Builder (ATB) and Repository. [Link]
-
No.4|1065-1071|Aug-Oct|2017 ISSN : (print) 2231–3087 / (online) 2230-9632 CODEN - Heterocyclic Letters. [Link]
-
Mass Spectrometry of Drug Derivatives: A Contribution to the Characterization of Fragmentation Reactions by Labelling with Stabl. Refubium - Freie Universität Berlin. [Link]
-
3-chloro-5-nitro-1H-indazole - Optional[¹³C NMR] - Chemical Shifts. SpectraBase. [Link]
-
3-methyl-1H-indazol-6-amine | C₈H₉N₃ | CID 21956337. PubChem. [Link]
-
Recent Advances in Indazole-Containing Derivatives: Synthesis and Biological Perspectives. PMC. [Link]
-
Indazoles. AMERICAN ELEMENTS®. [Link]
-
5-chloro-3-(chloromethyl)-1H-indazole. ChemSynthesis. [Link]
-
3-methyl-1H-indazol-5-amine | C₈H₉N₃ | CID 11298049. PubChem. [Link]
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Optimizing Kinase Selectivity: A Comparative Guide to the 3-Chloro-5-Methyl-Indazole Scaffold
Optimizing Kinase Selectivity: A Comparative Guide to the 3-Chloro-5-Methyl-Indazole Scaffold
Content Type: Technical Comparison Guide Audience: Medicinal Chemists, Lead Optimization Scientists, and Drug Discovery Professionals Subject: 3-chloro-5-methyl-1H-indazol-6-amine (CAS: 1150618-29-5 / Derivatives)
Executive Summary: The "Gatekeeper" Strategy
In the high-stakes arena of kinase inhibitor development, the difference between a clinical candidate and a toxic failure often lies in the scaffold's ability to discriminate between structurally homologous ATP-binding pockets.
This guide analyzes 3-chloro-5-methyl-1H-indazol-6-amine , a privileged scaffold used to synthesize Type I and Type II kinase inhibitors targeting VEGFR, PDGFR, and c-Kit . Unlike the generic 1H-indazol-6-amine core, this dual-substituted scaffold introduces specific steric and electronic constraints that reduce "cross-reactivity" (promiscuity) across the kinome.
We compare this scaffold against its non-chlorinated and non-methylated alternatives to demonstrate why the 3-Cl, 5-Me substitution pattern is a critical filter for selectivity.
Part 1: The Indazole Scaffold in Medicinal Chemistry[1][2]
The Pharmacophore Logic
The indazole-6-amine core acts as a hinge-binding motif. The N1 and N2 nitrogens typically form hydrogen bonds with the kinase hinge region (e.g., Cys673 in c-Kit). However, the "naked" indazole core is highly promiscuous, binding to hundreds of kinases.
The Solution: 3-Chloro-5-Methyl Substitution
-
3-Chloro (The Selectivity Anchor): The chlorine atom at the 3-position is positioned to interact with the gatekeeper residue . In many tyrosine kinases (e.g., c-Kit T670I mutants), a small gatekeeper allows the Cl to fit, whereas in kinases with bulky gatekeepers, the Cl creates a steric clash, preventing binding.
-
5-Methyl (The Steric Shim): The methyl group at the 5-position twists the conformation of attached amides (via the 6-amine), forcing the inhibitor into a specific trajectory that favors the inactive (DFG-out) conformation of specific targets like PDGFR
.
Comparative Analysis: Scaffold Performance
The following table synthesizes Structure-Activity Relationship (SAR) data comparing the subject scaffold against common alternatives.
Table 1: Selectivity & Potency Impact of Indazole Substitutions
| Scaffold Variant | Structure | Primary Target Potency (c-Kit/PDGFR) | Cross-Reactivity (Off-Target Risk) | Mechanistic Insight |
| Subject Scaffold | 3-Cl, 5-Me-Indazole | High ( | Low | Cl occupies hydrophobic pocket; Me restricts rotamers. |
| Alternative A | 1H-Indazole-6-amine | Moderate ( | High (Promiscuous) | Lacks steric filters; binds broadly to AGC/CAMK families. |
| Alternative B | 3-Methyl-Indazole | High ( | Moderate | Methyl is less lipophilic than Cl; weaker gatekeeper interaction. |
| Alternative C | 3-Chloro-Indazole | High ( | Moderate | Good gatekeeper selection, but lacks the conformational bias of the 5-Me group. |
Part 2: Experimental Validation (Self-Validating Protocol)
To verify the selectivity profile of inhibitors derived from this scaffold, we utilize a Competitive Binding Assay (TR-FRET) . This protocol is self-validating through the use of a Z-Prime (
Protocol: LanthaScreen™ Eu Kinase Binding Assay
Objective: Determine the
Reagents
-
Tracer: Alexa Fluor™ 647-labeled ATP-competitive tracer.
-
Antibody: Europium-labeled anti-tag antibody (specific to the kinase tag, e.g., GST or His).
-
Kinase: Recombinant human kinase (e.g., VEGFR2, c-Kit).
-
Compound: 3-chloro-5-methyl-1H-indazol-6-amine derivative (dissolved in DMSO).
Step-by-Step Methodology
-
Preparation: Prepare a 10-point dilution series of the test compound in DMSO (3-fold serial dilution). Acoustic dispensing (Echo) is preferred to minimize tip absorption.
-
Incubation:
-
Add 5
L of kinase/antibody mixture to a 384-well low-volume white plate. -
Add 5
L of Tracer (at concentration). -
Add 100 nL of test compound.
-
Incubate for 60 minutes at Room Temperature (protected from light).
-
-
Detection: Read Fluorescence Resonance Energy Transfer (FRET) on a multimode plate reader (Excitation: 340 nm; Emission: 615 nm [Donor] and 665 nm [Acceptor]).
-
Data Analysis (Self-Validation):
-
Calculate the Emission Ratio (665 nm / 615 nm).
-
Validation Step: Calculate
factor using positive (Staurosporine) and negative (DMSO) controls. -
Criterion: A run is valid only if
.
-
Part 3: Visualizing the Mechanism
The following diagrams illustrate the logic of using the 3-chloro-5-methyl scaffold to filter out off-target kinases.
Diagram 1: The Selectivity Filter Logic
Caption: The 3-Chloro substituent acts as a "key" that only fits kinases with specific gatekeeper residues, while the 5-Methyl group orients the molecule to avoid clashes in the back cleft.
Diagram 2: Screening Workflow
Caption: Workflow demonstrating how the 3-Cl-5-Me scaffold yields lower Selectivity Scores (S-scores), indicating higher specificity compared to unsubstituted variants.
References
-
Vertex Pharmaceuticals & Dana-Farber Cancer Institute. (2012). An amino-indazole scaffold with spectrum selective kinase inhibition of FLT3, PDGFRα and Kit.[1][2] Bioorganic & Medicinal Chemistry Letters.
-
BenchChem. (2025).[3] A Comparative Guide to Indazole-Derived Kinase Inhibitors: Efficacy and Selectivity Profile.
-
Molina, G., et al. (2021). Current progress, challenges and future prospects of indazoles as protein kinase inhibitors. RSC Advances.
-
Sigma-Aldrich. (2025). Product Specification: 3-Chloro-5-methyl-1H-indazol-6-amine.
